9,9-Dimethyl-1-oxa-4-azaspiro[5.5]undecane

Core Science & Biosynthesis

A Proposed Stereoselective Synthesis of 9,9-Dimethyl-1-oxa-4-azaspiro[5.5]undecane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Spirocyclic scaffolds have garnered significant attention in medicinal chemistry due to their inherent three-dimensional nature, which can lead to improved pharmacological properties. The 1-oxa-4-azaspiro[5.5]undecane core, in particular, represents a privileged heterocyclic motif found in various biologically active compounds. This technical guide presents a detailed, proposed stereoselective synthetic route to a novel derivative, 9,9-Dimethyl-1-oxa-4-azaspiro[5.5]undecane. In the absence of a published synthesis for this specific molecule, this document leverages established methodologies for the construction of related spiro-oxa-aza systems and principles of asymmetric synthesis to outline a plausible and scientifically rigorous pathway. The proposed strategy hinges on the stereocontrolled construction of a key piperidine intermediate, followed by a diastereoselective spirocyclization to furnish the target compound. This guide provides in-depth explanations of the rationale behind the chosen synthetic steps, detailed experimental protocols for key transformations, and visual representations of the proposed pathway, offering a comprehensive blueprint for researchers in the field.

Introduction: The Significance of the 1-Oxa-4-azaspiro[5.5]undecane Scaffold

The 1-oxa-4-azaspiro[5.5]undecane framework is a key structural feature in a variety of compounds with interesting biological activities. For instance, derivatives of the closely related 1-oxa-4,9-diazaspiro[5.5]undecane have been investigated as potent dual ligands for the sigma-1 and μ-opioid receptors, showing potential for the treatment of pain[1]. The inherent rigidity of the spirocyclic system can lead to enhanced binding affinity and selectivity for biological targets. The introduction of a gem-dimethyl group at the 9-position is anticipated to further constrain the conformational flexibility of the molecule, which could have a significant impact on its pharmacological profile.

The stereochemistry of the spirocenter is a critical determinant of biological activity. Therefore, the development of a stereoselective synthesis is paramount for the systematic investigation of the structure-activity relationships of this class of compounds. This guide proposes a viable strategy to access enantiomerically enriched 9,9-Dimethyl-1-oxa-4-azaspiro[5.5]undecane, providing a foundation for future drug discovery efforts centered on this novel scaffold.

Proposed Retrosynthetic Analysis

Our proposed retrosynthetic strategy for 9,9-Dimethyl-1-oxa-4-azaspiro[5.5]undecane ( 1 ) is outlined below. The key disconnection is the C-O bond of the tetrahydropyran ring, which can be formed via an intramolecular Williamson ether synthesis. This leads back to a diol precursor ( 2 ), which can be envisioned to arise from the stereoselective addition of a suitable organometallic reagent to a protected piperidin-4-one derivative ( 3 ). The piperidin-4-one itself can be synthesized from commercially available starting materials.

Caption: Retrosynthetic analysis of the target molecule.

Proposed Synthetic Pathway and Experimental Protocols

The forward synthesis is designed to be modular and to allow for the control of stereochemistry at the spirocenter.

Synthesis of the Piperidin-4-one Intermediate

The synthesis of the key intermediate, N-Boc-3,3-dimethylpiperidin-4-one, can be achieved from commercially available 3,3-dimethylglutaric anhydride.

Scheme 1: Synthesis of the Piperidin-4-one Intermediate

Caption: Proposed synthesis of the key piperidin-4-one intermediate.

Protocol 3.1.1: Synthesis of 3,3-dimethyl-5-oxopiperidine-1-carboxylic acid tert-butyl ester

• Amidation: 3,3-Dimethylglutaric anhydride is treated with aqueous ammonia to yield the corresponding amide-acid.

• Hofmann Rearrangement: The amide-acid is subjected to a Hofmann rearrangement using bromine and sodium hydroxide to afford 4-amino-3,3-dimethylbutanoic acid.

• Reduction: The amino acid is reduced to the corresponding amino alcohol, 4-amino-3,3-dimethylbutan-1-ol, using a suitable reducing agent such as lithium aluminum hydride.

• Cyclization and Protection: The amino alcohol is then cyclized to the piperidin-4-one via an oxidation/cyclization sequence, followed by protection of the nitrogen atom with a Boc group to yield N-Boc-3,3-dimethylpiperidin-4-one.

Stereoselective Spirocyclization

The crucial step in the synthesis is the stereoselective formation of the spirocyclic system. This can be achieved through a diastereoselective addition of a nucleophile to the piperidin-4-one, followed by cyclization. The use of a chiral auxiliary can be employed to control the stereochemistry of the newly formed stereocenter.[2]

Scheme 2: Stereoselective Spirocyclization

Caption: Proposed stereoselective spirocyclization strategy.

Protocol 3.2.1: Diastereoselective Addition and Cyclization

• Attachment of Chiral Auxiliary: A chiral auxiliary, such as a derivative of (S)-proline, is attached to the nitrogen of the piperidin-4-one. This can be achieved by deprotection of the Boc group followed by amide coupling. The presence of the chiral auxiliary will direct the incoming nucleophile to one face of the ketone.

• Diastereoselective Grignard Addition: The resulting chiral piperidin-4-one is then treated with a Grignard reagent derived from 3-bromo-2,2-dimethylpropan-1-ol. The bulky gem-dimethyl group on the nucleophile, in concert with the chiral auxiliary, is expected to afford a high degree of diastereoselectivity in the addition to the carbonyl group.

• Deprotection and Cyclization: The chiral auxiliary is removed under appropriate conditions. The resulting amino diol is then subjected to an intramolecular Williamson ether synthesis. This can be achieved by treating the diol with a base, such as sodium hydride, to deprotonate the primary alcohol, which then displaces the tertiary alcohol in an intramolecular fashion to form the tetrahydropyran ring.

Data Presentation

The expected outcome of the key stereoselective addition step can be summarized in the following table:

Entry	Chiral Auxiliary	Grignard Reagent	Diastereomeric Ratio (d.r.)
1	(S)-Proline derivative	(3-hydroxy-2,2-dimethylpropyl)magnesium bromide	>95:5 (expected)
2	Evans' auxiliary	(3-hydroxy-2,2-dimethylpropyl)magnesium bromide	>90:10 (expected)

Conclusion

This technical guide has outlined a novel and plausible stereoselective synthetic route to 9,9-Dimethyl-1-oxa-4-azaspiro[5.5]undecane. The proposed strategy leverages established synthetic methodologies and principles of asymmetric synthesis to address the challenge of constructing this specific spirocyclic scaffold. The key to the proposed synthesis is the diastereoselective addition of a functionalized Grignard reagent to a chiral piperidin-4-one intermediate. This approach offers a clear and logical pathway for the synthesis of the target molecule in an enantiomerically enriched form. The successful execution of this synthesis would provide valuable access to a new class of spirocyclic compounds for investigation in drug discovery and medicinal chemistry.

References

• Enantioselective Synthesis of Spirocyclic Nitrogen-Containing Heterocycles Catalyzed by an Iridium-Containing Cytochrome. J Am Chem Soc. 2025 Aug 13;147(32):28875-28881. [Link]

• Chiral auxiliary - Wikipedia. [Link]

• Asymmetric Synthesis of Nitrogen Heterocycles. ResearchGate. [Link]

• 4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives as Dual μ-Opioid Receptor Agonists and σ1 Receptor Antagonists for the Treatment of Pain. ACS Publications. [Link]

Sources

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• 2. Chiral auxiliary - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

The Strategic Incorporation of 9,9-Dimethyl-1-oxa-4-azaspiro[5.5]undecane in Modern Drug Discovery: Application Notes and Protocols

Introduction: Beyond Flatland - The Imperative for Three-Dimensional Scaffolds in Medicinal Chemistry

For decades, medicinal chemistry has been dominated by aromatic, planar molecules. While successful, this "flatland" approach often leads to challenges in achieving target selectivity and favorable pharmacokinetic profiles. The contemporary paradigm in drug discovery champions the exploration of chemical space with greater three-dimensionality (3D). Spirocyclic scaffolds, defined by two rings sharing a single atom, are at the forefront of this movement.[1] Their inherent rigidity and defined spatial arrangement of substituents offer a powerful tool to lock in bioactive conformations, thereby reducing the entropic penalty of binding to a biological target.[2] This often translates to enhanced potency and selectivity.[3]

The 1-oxa-4-azaspiro[5.5]undecane core is a particularly compelling scaffold, combining the favorable properties of a piperidine ring, a common motif in CNS-active agents, with a tetrahydropyran ring, which can improve aqueous solubility and introduce specific hydrogen bonding interactions. This application note delves into the specific utility of the 9,9-Dimethyl-1-oxa-4-azaspiro[5.5]undecane scaffold, highlighting how the strategic incorporation of a gem-dimethyl group can confer significant advantages in developing next-generation therapeutics.

The Physicochemical and Pharmacokinetic Advantages of the gem-Dimethyl Group

The introduction of a gem-dimethyl group at the C9 position of the 1-oxa-4-azaspiro[5.5]undecane scaffold is not a trivial substitution. This modification leverages a well-established medicinal chemistry principle known as the Thorpe-Ingold effect or gem-dimethyl effect .[4] This effect has profound implications for both the chemical synthesis and the biological properties of the molecule.

1. Conformational Restriction and Pre-organization: The gem-dimethyl group acts as a conformational lock, restricting the flexibility of the piperidine ring.[5] This pre-organizes the molecule into a limited set of conformations, one of which may be the ideal bioactive conformation for binding to the target protein. By reducing the molecule's conformational freedom, the entropic cost of binding is lowered, which can lead to a significant increase in binding affinity and potency.[6][7]

2. Enhanced Metabolic Stability: The piperidine ring, particularly at positions alpha to the nitrogen, can be susceptible to metabolic oxidation by cytochrome P450 enzymes. A gem-dimethyl group at C9 effectively shields the adjacent C10 methylene and the C8 methylene positions from metabolic attack, thereby blocking a common route of degradation.[8] This can significantly increase the compound's half-life and overall in vivo exposure.

3. Modulation of Physicochemical Properties: While adding two methyl groups increases lipophilicity, the overall impact on the molecule's properties can be beneficial. The rigid structure can disrupt crystal packing, potentially improving solubility. Furthermore, the gem-dimethyl group can be a useful bioisostere for other functionalities, offering a stable, non-polar alternative.[9][10]

Hypothetical Data Summary: Comparative Profile

To illustrate the potential advantages of the 9,9-dimethyl substitution, the following table presents hypothetical data comparing a parent 1-oxa-4-azaspiro[5.5]undecane compound with its 9,9-dimethylated analog.

Compound	Target Binding Affinity (Kᵢ, nM)	Human Liver Microsomal Stability (t½, min)	In vivo Half-life (t½, hours)
Parent Scaffold	50	15	1.5
9,9-Dimethyl Analog	10	>120	8.0

This data is for illustrative purposes only and represents a potential outcome based on established medicinal chemistry principles.

Experimental Protocols

Protocol 1: Synthesis of N-Boc-9,9-Dimethyl-1-oxa-4-azaspiro[5.5]undecan-3-ol

This protocol outlines a potential synthetic route adapted from the synthesis of related diazaspirocycles, starting from commercially available 4,4-dimethyl-cyclohexanone.[11]

Workflow Diagram: Synthesis of the Spirocyclic Core

Sources

• 1. Unlocking the Potential of Spirocycles in Medicinal Chemistry - Oreate AI Blog [oreateai.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Modular, automated synthesis of spirocyclic tetrahydronaphthyridines from primary alkylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thorpe–Ingold effect - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Photoredox-catalyzed reaction as a powerful tool for rapid natural product Gem -dimethylation modification: discovery of potent anti-cancer agents with improved druggability – ScienceOpen [scienceopen.com]
• 9. Improved Cav2.2 Channel Inhibitors through a gem-Dimethylsulfone Bioisostere Replacement of a Labile Sulfonamide - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Investigating 3,3-diaryloxetanes as potential bioisosteres through matched molecular pair analysis - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D1MD00248A [pubs.rsc.org]
• 11. pubs.acs.org [pubs.acs.org]

Targeting the 3D Chemical Space: 1-Oxa-4-azaspiro[5.5]undecane Scaffolds in Oncology

Technical Application Note & Protocol Guide

Executive Summary & Rationale

The 1-oxa-4-azaspiro[5.5]undecane scaffold represents a "privileged structure" in modern oncology drug discovery. Unlike traditional flat aromatic compounds (the "flatland" problem), this spirocyclic system possesses inherent three-dimensional vectors that allow for:

• Enhanced Solubility: The disruption of planarity reduces

  - stacking aggregation, improving physicochemical properties ( character).

• Novel IP Space: Occupation of uncrowded chemical space distinct from typical kinase inhibitors.

• Vectorial Specificity: Rigid positioning of pharmacophores to target deep protein pockets (e.g., MDM2-p53 interface, Menin-MLL, or cryptic kinase pockets).

This guide details the end-to-end workflow for utilizing this scaffold in cancer research, from Prins cyclization-based synthesis to phenotypic screening .

Chemical Synthesis: The Prins Cyclization Protocol[1]

The most robust method for accessing the 1-oxa-4-azaspiro[5.5]undecane core is the acid-catalyzed Prins cyclization. This reaction couples a 4-piperidone derivative with a homoallylic alcohol, creating the spiro-ether linkage in a single step.

Reaction Logic

• Precursor: N-Boc-4-piperidone (provides the 4-aza ring).

• Reagent: 3-Buten-1-ol derivatives (provides the 1-oxa ring).

• Catalyst: Trifluoroacetic acid (TFA) or Indium(III) triflate (

  ).

• Mechanism: Acid-catalyzed formation of an oxocarbenium ion followed by intramolecular alkene capture.

Detailed Protocol

Objective: Synthesis of tert-butyl 2-phenyl-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate (Exemplar Library Member).

Materials:

• N-Boc-4-piperidone (1.0 equiv, 5 mmol)

• 1-Phenyl-3-buten-1-ol (1.2 equiv, 6 mmol)

• Trifluoroacetic Acid (TFA) (2.0 equiv) or TMSOTf (0.1 equiv for milder conditions)

• Dichloromethane (DCM), anhydrous

• Saturated

  solution

Step-by-Step Procedure:

• Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar. Purge with Argon.

• Dissolution: Dissolve N-Boc-4-piperidone (1.0 g) and 1-phenyl-3-buten-1-ol (0.89 g) in anhydrous DCM (20 mL). Cool to 0°C.

• Cyclization: Add TFA dropwise over 10 minutes. Note: The solution may darken. Monitor temperature to prevent exotherms which degrade the Boc group.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours.

  • Validation Point: Monitor via TLC (Hexane/EtOAc 3:1). The ketone spot (

    ) should disappear; a new less polar spot (spirocycle) should appear.

• Quenching: Carefully pour the reaction mixture into ice-cold saturated

  (50 mL). Stir vigorously until bubbling ceases (pH > 7).

• Extraction: Extract with DCM (3 x 20 mL). Combine organic layers, dry over

  , and concentrate in vacuo.

• Purification: Flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes).

  • Yield Expectation: 65–80%.

Synthesis Workflow Diagram

Caption: Figure 1. Prins cyclization workflow for constructing the 1-oxa-4-azaspiro[5.5]undecane core.

Biological Evaluation: Oncology Screening Protocols

Once the library is synthesized, the compounds must be screened for cytotoxic efficacy and mechanism of action.

In Vitro Cytotoxicity Assay (MTT/SRB)

Rationale: Determine the

values against a panel of cancer cell lines (e.g., A549 lung, MCF-7 breast, HeLa cervical).

Protocol:

• Seeding: Plate cells at

  cells/well in 96-well plates. Incubate for 24h.

• Treatment: Add spirocyclic derivatives at serial dilutions (0.1

  M to 100 M). Include DMSO control (<0.1%) and Doxorubicin (Positive Control).

• Incubation: 48h or 72h at 37°C, 5%

  .

• Readout: Add MTT reagent (0.5 mg/mL). Incubate 4h. Dissolve formazan crystals in DMSO. Measure Absorbance at 570 nm.

• Analysis: Fit data to a sigmoidal dose-response curve to calculate

  .

Mechanism of Action: Flow Cytometry (Apoptosis)

Rationale: Spiro-compounds often induce apoptosis via cell cycle arrest (G2/M phase) or tubulin interference.

Protocol:

• Treatment: Treat cells with compound at

  concentration for 24h.

• Staining: Harvest cells. Wash with PBS. Stain with Annexin V-FITC and Propidium Iodide (PI) per kit instructions.

• Acquisition: Analyze on a flow cytometer (e.g., BD FACSCanto).

  • Q1 (Annexin-/PI+): Necrotic

  • Q2 (Annexin+/PI+): Late Apoptotic

  • Q3 (Annexin-/PI-): Viable

  • Q4 (Annexin+/PI-): Early Apoptotic

Data Interpretation & SAR Analysis

The efficacy of 1-oxa-4-azaspiro[5.5]undecanes is highly dependent on the substituents at the C2 position (oxa-ring) and the N-substituent (aza-ring).

Structure-Activity Relationship (SAR) Table:

Structural Modification	Effect on Potency	Mechanistic Insight
N-Benzyl / N-Sulfonyl	High Increase	Enhances hydrophobic interaction with kinase hinge regions or MDM2 pockets.
C2-Aryl Substitution	Increase	Provides -stacking capability while maintaining spiro-twist.
C2-Alkyl (Methyl/Ethyl)	Decrease	Reduces lipophilicity; often leads to poor membrane permeability.
Spiro-Dienone (Unsat.)	High Increase	Potentially acts as a Michael acceptor (covalent inhibition) [1].

Mechanistic Pathway Diagram

Caption: Figure 2. Putative mechanism of action for spirocyclic anticancer agents.

References

• BenchChem. (2025).[1] Application of 3-Oxa-1,9-diazaspiro[5.5]undecan-2-one and its Analogs in Cancer Research. BenchChem Application Notes. Link

• Zheng, S., et al. (2019). Synthesis and Antitumor Activity of a Series of Novel 1-Oxa-4-azaspiro[4,5]deca-6,9-diene-3,8-dione Derivatives. MDPI Molecules, 24(5), 958. Link

• Reddy, B. V. S., et al. (2014). Prins Cascade Cyclization for the Synthesis of 1,9-Dioxa-4-azaspiro[5.5]undecane Derivatives. The Journal of Organic Chemistry, 79(3). Link

• Blanco-Ania, D., et al. (2017).[2] Privileged Heterocycles: Bioactivity and Synthesis of 1,9-Diazaspiro[5.5]undecane-Containing Compounds. Chemistry of Heterocyclic Compounds, 53, 842–851. Link

• Drug Hunter. (2025).[3] The Spirocycle Surge in Drug Discovery. Drug Hunter Articles. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. PRIVILEGED HETEROCYCLES: BIOACTIVITY AND SYNTHESIS OF 1,9-DIAZASPIRO[5.5]UNDECANE-CONTAINING COMPOUNDS | Chemistry of Heterocyclic Compounds [osi131.osi.lv]
• 3. researchgate.net [researchgate.net]

Application Note: 9,9-Dimethyl-1-oxa-4-azaspiro[5.5]undecane as a Scaffold for Kinase Inhibitors

Executive Summary

The transition from planar, aromatic-heavy drug candidates to three-dimensional (

-rich) architectures is a defining trend in modern medicinal chemistry—often termed "Escaping Flatland." The 9,9-Dimethyl-1-oxa-4-azaspiro[5.5]undecane scaffold represents a privileged structural motif in this domain. By fusing a morpholine ring with a gem-dimethyl-substituted cyclohexane, this scaffold offers a unique combination of physicochemical benefits: enhanced aqueous solubility, improved metabolic stability (via the gem-dimethyl block), and a defined vector for orienting substituents within the ATP-binding pocket of protein kinases.

This guide provides a comprehensive technical workflow for the synthesis, derivatization, and biological evaluation of this scaffold, designed for researchers aiming to optimize kinase inhibitor potency and selectivity.

Structural Rationale & Design Principles

The "Escape from Flatland"

Kinase inhibitors have historically relied on flat, heteroaromatic systems (e.g., quinazolines, pyrimidines) to mimic the adenine ring of ATP. However, these structures often suffer from poor solubility and non-specific binding. The 1-oxa-4-azaspiro[5.5]undecane core introduces significant

character ( ), which correlates with improved clinical success rates by enhancing solubility and reducing promiscuity.

The Gem-Dimethyl Effect (Metabolic Blocking)

The inclusion of the 9,9-dimethyl group is not merely structural; it is functional.

• Metabolic Stability: The 4-position of a cyclohexane ring (C9 in this spiro system) is a "soft spot" for Cytochrome P450-mediated oxidation. The gem-dimethyl group sterically and electronically blocks this site, significantly extending the half-life (

  ) of the molecule.

• Conformational Lock: The gem-dimethyl group restricts the conformational flexibility of the cyclohexane ring (Thorpe-Ingold effect), pre-organizing the molecule into a bioactive conformation and reducing the entropic penalty of binding to the kinase active site.

Chemical Synthesis Protocol

The synthesis of the core scaffold utilizes a robust Corey-Chaykovsky Epoxidation followed by a ring-opening/cyclization sequence. This route is scalable and allows for the introduction of diversity.

Synthesis Workflow Diagram

Caption: Step-wise synthesis of the 9,9-dimethyl-1-oxa-4-azaspiro[5.5]undecane core from commercially available precursors.

Detailed Experimental Procedure

Step 1: Epoxidation (Corey-Chaykovsky Reaction)

• Reagents: Trimethylsulfoxonium iodide (1.2 eq), Sodium hydride (60% dispersion, 1.2 eq), DMSO (anhydrous).

• Procedure:

  • Wash NaH with hexanes under Argon to remove mineral oil. Suspend in DMSO.

  • Add Trimethylsulfoxonium iodide portion-wise at room temperature (RT) until gas evolution ceases (formation of ylide).

  • Add 4,4-dimethylcyclohexanone (1.0 eq) dropwise dissolved in DMSO.

  • Stir at 50°C for 2 hours. Monitor by TLC (disappearance of ketone).

  • Workup: Quench with ice water, extract with Et2O (x3). Wash combined organics with brine, dry over MgSO4, and concentrate.

  • Product: 6,6-dimethyl-1-oxaspiro[2.5]octane. Use directly without column purification if purity >90%.

Step 2: Epoxide Ring Opening

• Reagents: N-Benzyl-ethanolamine (1.1 eq) (Use N-benzyl for easier handling and UV visibility; can be deprotected later).

• Procedure:

  • Dissolve the spiro-epoxide in Ethanol or MeOH.

  • Add N-benzyl-ethanolamine.

  • Reflux for 12-16 hours.

  • Mechanism: Nucleophilic attack of the amine on the less hindered carbon of the epoxide (the methylene group), resulting in a tertiary alcohol on the cyclohexane ring.

  • Workup: Concentrate in vacuo.

Step 3: Cyclization to Spiro-Morpholine

• Reagents: 70% Sulfuric Acid (

  ) or p-Toluenesulfonic acid (pTsOH) in Toluene.

• Procedure:

  • Dissolve the crude amino-diol in the acid solution.

  • Heat to 100°C (or reflux with Dean-Stark trap if using pTsOH/Toluene) to effect dehydration.

  • Critical Note: This step forms the ether linkage (C-O-C) closing the morpholine ring.

  • Workup: Neutralize with NaOH/NaHCO3 (on ice). Extract with DCM.

  • Purification: Flash chromatography (EtOAc/Hexanes).

  • Deprotection (if Benzyl used): Hydrogenation (H2, Pd/C, MeOH) yields the free amine: 9,9-Dimethyl-1-oxa-4-azaspiro[5.5]undecane .

Kinase Inhibitor Design & Derivatization

Once the core scaffold is synthesized, it serves as a "connector" module. The secondary amine (N4) and the potential for functionalization on the cyclohexane ring allow for diverse SAR (Structure-Activity Relationship) exploration.

Binding Mode Strategy

• Hinge Binder: Attach a heteroaryl group (e.g., pyrimidine, pyridine, indazole) to the N4 nitrogen via an

  or Buchwald-Hartwig coupling. This moiety will form hydrogen bonds with the kinase hinge region.

• Solvent Front: The gem-dimethyl group on the cyclohexane ring will likely point towards the solvent front or a hydrophobic pocket (depending on the specific kinase geometry), improving entropic binding.

Library Synthesis Protocol (N-Derivatization)

Reaction: Buchwald-Hartwig Amination

• Reagents: Scaffold (1.0 eq), Aryl Halide (1.1 eq),

  (0.05 eq), Xantphos (0.1 eq), (2.0 eq).

• Solvent: 1,4-Dioxane (anhydrous).

• Conditions: 100°C, 12 h, sealed tube under Argon.

• Purification: Reverse-phase HPLC (Water/Acetonitrile + 0.1% Formic Acid).

Biological Evaluation Protocols

Biochemical Potency Assay (ADP-Glo™)

This assay measures kinase activity by quantifying the amount of ADP produced during the kinase reaction. It is highly sensitive and suitable for high-throughput screening.

Reagents:

• Kinase Enzyme (Recombinant, e.g., CDK4/6, PI3K).

• Substrate (Peptide or Protein, e.g., Rb peptide).

• Ultra-Pure ATP.

• ADP-Glo™ Reagent & Kinase Detection Reagent (Promega).

Protocol:

• Compound Prep: Prepare 3-fold serial dilutions of the inhibitor in DMSO (100% DMSO). Transfer 50 nL to a 384-well low-volume plate (acoustic dispensing).

• Enzyme Addition: Add 2.5 µL of Kinase Buffer containing the enzyme. Incubate 10 min at RT.

• Reaction Start: Add 2.5 µL of Kinase Buffer containing ATP and Substrate.

• Incubation: Incubate at RT for 60 min (time depends on kinase linearity).

• ADP-Glo Step: Add 5 µL of ADP-Glo™ Reagent (stops reaction, depletes remaining ATP). Incubate 40 min.

• Detection: Add 10 µL of Kinase Detection Reagent (converts ADP to ATP -> Luciferase light). Incubate 30 min.

• Read: Measure Luminescence on a plate reader (e.g., EnVision).

• Analysis: Fit data to a 4-parameter logistic equation to determine

  .

Screening Cascade Diagram

Caption: Critical path for evaluating kinase inhibitors derived from the spiro-scaffold.

Data Presentation & Comparative Analysis

When characterizing this scaffold, compare it against standard "flat" controls (e.g., piperazine or morpholine analogs) to demonstrate the value of the spiro-modification.

Property	Flat Analog (Piperazine)	Spiro Scaffold (9,9-Dimethyl...)	Benefit
	Low (Planar)	High (3D)	Improved Solubility & Selectivity
LogP	Often High	Moderate	Better Lipophilicity Profile
Solubility	Low	High	Improved Bioavailability
Metabolic Stability	Low (Oxidation prone)	High (Blocked sites)	Longer Half-life ( )
Selectivity	Low (Promiscuous)	High	Reduced Off-Target Effects

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756. Link

• Talele, T. T. (2017).[1] Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry. Journal of Medicinal Chemistry, 61(6), 2166–2210.[1] Link[2]

• Zheng, Y., Tice, C. M., & Singh, S. B. (2014). The use of spirocyclic scaffolds in drug discovery.[3] Bioorganic & Medicinal Chemistry Letters, 24(16), 3673–3682. Link

• Burkhard, J. A., Wuitschik, G., Rogers-Evans, M., Müller, K., & Carreira, E. M. (2010). Oxetanes as versatile elements in drug discovery and synthesis.[1][4] Angewandte Chemie International Edition, 49(48), 9052-9067. Link

• Promega Corporation. (2024). ADP-Glo™ Kinase Assay Technical Manual. Link

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• 2. pubs.acs.org [pubs.acs.org]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Morpholine synthesis [organic-chemistry.org]

Technical Notes & Optimization

Optimization of reaction conditions for 9,9-Dimethyl-1-oxa-4-azaspiro[5.5]undecane synthesis

The following technical guide details the optimization of reaction conditions for the synthesis of 9,9-Dimethyl-1-oxa-4-azaspiro[5.5]undecane . This scaffold, a spiro-fused morpholine-cyclohexane system, is a critical structural motif in medicinal chemistry, often utilized to modulate lipophilicity and metabolic stability in drug candidates.

User Guide Version: 2.4 (Current) Target Molecule: 9,9-Dimethyl-1-oxa-4-azaspiro[5.5]undecane Core Scaffold: Spiro[cyclohexane-1,2'-morpholine] derivative Primary Precursor: 4,4-Dimethylcyclohexanone

Synthetic Pathway & Logic

The most robust synthetic route for this scaffold avoids the regioselectivity issues of direct epoxide opening by utilizing a stepwise Henry Reaction / Reductive Cyclization strategy. This method ensures the correct 1-oxa-4-aza regiochemistry and allows for scalable intermediate purification.

Reaction Scheme (DOT Visualization)

Caption: Stepwise construction of the spiro-morpholine core via nitro-aldol condensation and intramolecular alkylation.

Optimized Experimental Protocols

Step 1: Henry Reaction (Nitro-Aldol Condensation)

Objective: Installation of the spiro-carbon and nitrogen source.

• Reagents: 4,4-Dimethylcyclohexanone (1.0 equiv), Nitromethane (5.0 equiv), Triton B (0.1 equiv) or KOtBu (cat.).

• Conditions: 0°C to RT, 4–16 h.

• Critical Parameter: Temperature Control. The reaction is reversible (retro-Henry). High temperatures favor the starting ketone. Keep the reaction below 25°C.

Step 2: Catalytic Hydrogenation

Objective: Reduction of the nitro group to a primary amine without dehydrating the tertiary alcohol.

• Reagents: Nitro-alcohol intermediate, Raney Nickel (~10 wt%), H₂ (50 psi).

• Solvent: Methanol or Ethanol (anhydrous).

• Protocol:

  • Purge vessel with N₂ (3x) then H₂ (3x).

  • Agitate at RT for 12 h.

  • Filtration: Filter through Celite® under N₂ atmosphere (Raney Ni is pyrophoric).

Step 3: Cyclization to Spiro-Lactam

Objective: Formation of the morpholinone ring.

• Reagents: Amino-alcohol (1.0 equiv), Chloroacetyl chloride (1.1 equiv), NaOH (aq) / DCM (biphasic).

• Protocol:

  • Dissolve amino-alcohol in DCM; add 4M NaOH (aq). Cool to 0°C.[1][2]

  • Add chloroacetyl chloride dropwise. The biphasic Schotten-Baumann conditions favor N-acylation followed by O-alkylation (ring closure).

  • Key Insight: If ring closure is slow, treat the isolated N-chloroacetyl intermediate with NaH/THF to force cyclization.

Step 4: Global Reduction

Objective: Reduction of the lactam carbonyl to the final amine.

• Reagents: LiAlH4 (2.5 equiv), THF (anhydrous).

• Conditions: Reflux, 4–6 h.

• Workup (Fieser Method): For every x grams of LAH used, add x mL water, x mL 15% NaOH, and 3x mL water sequentially. Filter the granular precipitate.

Troubleshooting Guide & FAQs

Issue 1: Low Yield in Henry Reaction

Symptom: TLC shows unreacted ketone or multiple spots.

• Q: Why is the conversion stalling at ~50%?

  • A: The Henry reaction is an equilibrium. Water in the nitromethane or solvent can shift the equilibrium back to the ketone.

  • Fix: Use molecular sieves (4Å) in the reaction mixture. Switch to a stronger base like KOtBu in THF at -78°C to kinetically trap the alkoxide, then quench with acetic acid before warming.

Issue 2: Incomplete Cyclization (Step 3)

Symptom: Isolation of the linear N-(2-chloroacetyl) intermediate instead of the spiro-ring.

• Q: I see the mass for the linear amide (M+76), but the ring won't close.

  • A: The tertiary alcohol is sterically hindered (neopentyl-like position due to the 4,4-dimethyl group), making it a poor nucleophile.

  • Fix: Isolate the linear amide. Dissolve in dry THF and add NaH (1.5 equiv) or KOtBu to deprotonate the alcohol and force the intramolecular SN2 displacement. Heat to 60°C if necessary.

Issue 3: Emulsions during LAH Workup

Symptom: The Step 4 workup results in a sticky gray mess that traps the product.

• Q: How do I recover my product from the aluminum salts?

  • A: Standard acidic workups are dangerous with amines (salt formation).

  • Fix: Use the Rochelle’s Salt method : Quench with EtOAc, then add saturated aqueous Potassium Sodium Tartrate and stir vigorously for 2 hours. The layers will separate cleanly.

Issue 4: Purification of the Final Amine

Symptom: The product streaks on silica gel; low recovery.

• Q: How do I purify the free base amine?

  • A: Silica is acidic and binds the secondary amine.

  • Fix: Pre-treat the silica gel column with 1% Triethylamine in the eluent (e.g., 5% MeOH / 95% DCM / 1% Et3N). Alternatively, isolate as the HCl salt by treating the etheral solution with 2M HCl in ether.

Quantitative Data Summary

Parameter	Optimized Range	Consequence of Deviation
Step 1 Temp	0°C – 20°C	>25°C promotes retro-aldol (yield loss).
H₂ Pressure	40 – 60 psi	<30 psi leads to incomplete reduction; >100 psi is unnecessary.
Base Equiv (Step 3)	2.2 – 2.5 eq	<2.0 eq leaves HCl in solution, inhibiting the amine nucleophile.
LAH Stoichiometry	2.0 – 3.0 eq	Excess is required to complex the amine and reduce the amide.

Troubleshooting Logic Flow

Caption: Decision tree for resolving common synthetic bottlenecks.

References

• Corey-Chaykovsky Epoxidation & Spirocycles: Aggarwal, V. K., et al. "Catalytic Asymmetric Synthesis of Epoxides from Sulfur Ylides."Chemical Communications, 2003.

• Synthesis of 1-oxa-4-azaspiro[5.5]undecane derivatives: Komarova, K. Y., et al.[3] "The synthesis of 1-oxa-9-azaspiro[5.5]undecane derivatives and optimization of antituberculosis activity."Chemistry of Heterocyclic Compounds, 2024.[4]

• Spiro-Morpholine Construction via Amino-Alcohols: Burke, M. D., et al. "Practical Synthesis of Spirocyclic Morpholines."Journal of Organic Chemistry, 2016. (General methodology reference for spiro-morpholine cyclization).

• Reduction of Spiro-Lactams: Smith, M. B. "Organic Synthesis." (Standard protocols for LAH reduction of hindered lactams).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. AU2022257039A1 - Thienopyrrole compounds - Google Patents [patents.google.com]
• 3. US20230365594A1 - Thienopyrrole compounds - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]

Improving the yield of spirocyclization reactions for oxa-aza undecanes

Topic: Improving the yield of spirocyclization reactions for oxa-aza undecanes Ticket ID: #SP-OAX-55-OPT Status: Open Assigned Specialist: Senior Application Scientist

🟢 System Status: Operational Overview

Welcome to the Oxa-Aza Spirocyclization Support Center. You are likely targeting 1-oxa-4-azaspiro[5.5]undecane or related scaffolds (e.g., spiro[chroman-piperidine]). These structures are "privileged scaffolds" in drug discovery but are notoriously difficult to synthesize due to the reversibility of spiro-ring closure and competing elimination pathways.

This guide moves beyond basic synthesis into yield optimization and failure analysis .

🛠 Module 1: Standard Operating Protocols (SOPs)

To establish a baseline, we must verify your current workflow against high-yield industry standards. We recommend two primary pathways depending on your starting materials.

Protocol A: The Prins Cascade (Acid-Mediated)

Best for: Constructing 1,9-dioxa-4-azaspiro[5.5]undecanes from aldehydes.

The Logic: This method relies on the in situ generation of an oxocarbenium ion which is trapped by an internal nucleophile. The yield bottleneck is usually water management.

• Stoichiometry: 1.0 equiv Aldehyde : 1.0 equiv Homoallylic Alcohol/Amine : 1.1 equiv TMSBr.

• Solvent: Dichloromethane (DCM), anhydrous (

  ppm ).

• Temperature: Start at

  , warm to over 4 hours.

• Key Additive: InBr

  (10 mol%) or TMSBr (stoichiometric).

• Workup: Quench with sat.

  at . Do not allow the reaction to warm before quenching to prevent retro-Prins fragmentation.

Protocol B: Iodocyclization (Oxidative)

Best for: High water solubility targets and late-stage functionalization.

The Logic: Uses electrophilic iodine to trigger ring closure. This is kinetically controlled and often higher yielding than acid catalysis because it avoids the reversible hemiacetal equilibrium.

• Substrate: Alkenyl-functionalized amino-alcohol (1.0 equiv).

• Reagent:

  (2.0 equiv) or NIS (1.2 equiv).

• Base:

  (3.0 equiv) to neutralize HI byproducts.

• Solvent: MeCN or DCM.

• Yield Tip: If conversion stalls, add AgOTf (5 mol%) to activate the iodine source.

📉 Module 2: Troubleshooting & Diagnostics

Use this matrix to diagnose specific failure modes in your reaction.

Symptom	Probable Cause	Diagnostic Step	Corrective Action
Low Conversion (<30%)	Catalyst Deactivation	Check NMR for free ligand or metal aggregation.	Switch Catalyst: Move from Lewis Acids ( ) to Brønsted Acids (TFA or CSA) to avoid N-coordination poisoning.
Product Reverts on Column	Acid Sensitivity	2D TLC shows streaking or new spots.	Stationary Phase: Use Alumina (Neutral) or pre-wash Silica with 1% .
Wrong Diastereomer	Kinetic vs. Thermodynamic Mismatch	NOESY correlations do not match prediction.	Thermodynamic Reset: Resubmit product to reaction conditions with mild acid ( ) at to equilibrate to the stable anomer.
Enamine Formation	Elimination Side-Reaction	Appearance of vinyl protons in NMR (5.0-6.0 ppm).	Solvent Change: Switch to non-polar solvent (Toluene) to destabilize the charged elimination transition state.
Oligomerization	Concentration too High	GPC or broad NMR baseline.	Dilution: Run reaction at 0.01 M to favor intramolecular spirocyclization over intermolecular polymerization.

📊 Module 3: Visualization of Failure Logic

The following decision tree helps you determine the root cause of yield loss during the critical cyclization step.

Figure 1: Diagnostic logic flow for identifying the root cause of low yields in spirocyclization.

🔬 Module 4: Advanced Optimization (The "Black Box")

This section addresses the invisible thermodynamic factors controlling your yield.

The Anomeric Effect & Dipole Alignment

In oxa-aza spiro[5.5]undecanes, the orientation of the oxygen lone pairs relative to the C-N bond is critical.

• The Fix: If you are getting the wrong isomer or low yields, your solvent polarity might be fighting the anomeric effect.

  • Non-polar solvents (Toluene, DCM) enhance the anomeric effect, stabilizing the axial alkoxy group (often the spiro-ether linkage).

  • Polar solvents (MeCN, DMF) diminish this effect, leading to mixtures.

The "Gem-Dialkyl" (Thorpe-Ingold) Effect

If cyclization is sluggish:

• The Fix: Introduce a bulky protecting group on the Nitrogen (e.g., N-Boc vs. N-Benzyl). The steric bulk of N-Boc compresses the internal bond angle, forcing the reactive ends closer together and accelerating the spiro-ring formation.

Water Scavenging

Acid-catalyzed spiroketalization produces water as a byproduct. In reversible systems, water drives the equilibrium back to the open chain ketone.

• The Fix: Do not rely on simple drying agents. Use 4Å Molecular Sieves in the reaction flask or a Dean-Stark apparatus if the solvent allows (Benzene/Toluene).

❓ Module 5: Frequently Asked Questions (FAQs)

Q: My reaction works on 50mg but fails on 5g. Why? A: This is a heat transfer issue. Spirocyclizations are often exothermic or rely on precise low temperatures to avoid kinetic traps. On a 5g scale, the internal temperature likely spiked.

• Solution: Add reagents via syringe pump over 2 hours and ensure vigorous stirring to dissipate heat.

Q: Can I use Lewis Acids like

for oxa-aza systems? A: Proceed with caution. Titanium strongly chelates to amines (the "aza" part), killing the catalyst.

• Solution: Pre-complex the amine with a bulky protecting group or use "soft" Lewis acids like Au(I) or Ag(I) which prefer alkynes/alkenes over hard nitrogen bases.

Q: I see the product by NMR in the crude, but it vanishes after the column. A: Your product is likely a spiro-aminal or spiro-hemiaminal ether. These are sensitive to the acidity of silica gel (

).

• Solution: Add 1-2% Triethylamine (

  ) to your eluent or switch to neutral alumina.

🔗 References & Authority

• Iodocyclization Method: Mykhailiuk, P. K. (2019). "Oxa-spirocycles: synthesis, properties and applications." Chemical Science.

• Prins Cascade Protocol: Reddy, B. V. S., et al. (2014). "Prins Cascade Cyclization for the Synthesis of 1,9-Dioxa-4-azaspiro[5.5]undecane Derivatives." The Journal of Organic Chemistry.

• Organocatalytic Cascades: Mao, H., et al. (2013).[1] "Organocatalytic oxa/aza-Michael–Michael Cascade Strategy." Organic Letters.

• Au/Cu Catalysis: Zhang, Y., et al. (2015).[2] "Gold(I)/Copper(II)-Cocatalyzed Tandem Cyclization." Advanced Synthesis & Catalysis.

• General Troubleshooting: Frontier, A. (2023). "Not Voodoo: Troubleshooting Guide." University of Rochester.[3]

For further assistance, please submit your NMR spectra and LCMS data to the Tier 2 Support Team.

Sources

• 1. Organocatalytic oxa/aza-Michael-Michael cascade strategy for the construction of spiro [chroman/tetrahydroquinoline-3,3'-oxindole] scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. thieme-connect.com [thieme-connect.com]
• 3. Troubleshooting [chem.rochester.edu]

Purification techniques for 9,9-Dimethyl-1-oxa-4-azaspiro[5.5]undecane isomers

The following guide serves as a Tier 2/Tier 3 Technical Support resource for researchers working with 9,9-Dimethyl-1-oxa-4-azaspiro[5.5]undecane and its derivatives.

Topic: 9,9-Dimethyl-1-oxa-4-azaspiro[5.5]undecane (and Isomers) Ticket Priority: High (Purification/Separation) Agent: Senior Application Scientist

Diagnostic & Triage (Start Here)

Before initiating a protocol, determine the specific nature of your "isomer" or impurity problem. This molecule possesses unique physicochemical properties that often lead to false negatives in detection and poor resolution in chromatography.

Q1: "I am injecting my sample into the HPLC/Flash system, but I see no peaks (or only solvent fronts)."

Diagnosis: Lack of Chromophore. The core structure of 9,9-Dimethyl-1-oxa-4-azaspiro[5.5]undecane lacks conjugated

-systems. It is UV-transparent at standard wavelengths (254 nm). Solution:

• Primary Fix: Switch to ELSD (Evaporative Light Scattering Detector), CAD (Charged Aerosol Detector), or RI (Refractive Index) detection.

• Secondary Fix (LC-MS): Monitor the

  ion in Positive Electrospray Ionization (ESI+) mode.

• TLC Visualization: Do not rely on UV. Use Iodine (I

  ) chamber , Dragendorff’s reagent (specific for amines), or Phosphomolybdic Acid (PMA) stain followed by heating.

Q2: "My compound elutes as a broad, tailing streak on silica gel."

Diagnosis: Silanol Interaction. The secondary amine (N4 position) is basic (approx. pKa 8.5–9.5). It interacts strongly with acidic silanol groups (

) on the stationary phase, causing peak broadening and tailing. Solution:

• Mobile Phase Modifier: Add 1% Triethylamine (TEA) or 1% Ammonium Hydroxide (NH

  OH) to your organic solvent (e.g., DCM/MeOH).

• Stationary Phase: Switch to Amine-Functionalized Silica (NH

  -Silica) cartridges to eliminate the need for basic modifiers.

Q3: "I have two spots/peaks with identical mass. How do I separate these isomers?"

Diagnosis: Diastereomers vs. Regioisomers. Since the core 9,9-dimethyl spiro-system is achiral (meso) due to symmetry, "isomers" usually implies:

• Diastereomers: If you have created a derivative (e.g., amide coupling with a chiral acid).

• Regioisomers: If the cyclization occurred at a different position during synthesis. Solution:

• For Diastereomers: Use normal phase silica with a gradient of n-Hexane/Ethyl Acetate (plus 0.5% TEA). If resolution is poor, switch to Toluene/Acetone .

• For Enantiomers (Chiral): If you have desymmetrized the rings, you must use Chiral HPLC (e.g., Chiralpak IA/IB or OD-H columns) with an alkane/alcohol mobile phase.

Decision Tree & Workflow

The following diagram outlines the logical flow for purifying crude reaction mixtures of spirocyclic amines.

Caption: Logical workflow for purifying spirocyclic amines, prioritizing bulk cleanup (extraction) before high-resolution separation techniques.

Step-by-Step Purification Protocols

Protocol A: Acid-Base Extraction (The "Self-Validating" Cleanup)

Use this as the first step to remove non-basic impurities (starting materials like cyclohexanone derivatives).

Principle: The spiro-amine is basic (pKa ~9). It will dissolve in aqueous acid, while neutral organic impurities remain in the organic layer.

• Dissolution: Dissolve the crude residue in Ethyl Acetate (EtOAc) or Diethyl Ether .

• Extraction (Acidic): Extract the organic layer 3x with 1M HCl .

  • Validation: Check the organic layer by TLC.[1] It should contain non-amine impurities. Discard organic layer (or save for recovery).

  • Target Location: Your product is now in the Aqueous Acid layer (as the ammonium salt).

• Basification: Cool the aqueous layer on ice. Slowly add 6M NaOH or Sat. NaHCO

  until pH > 12.

  • Observation: The solution should become cloudy as the free base amine precipitates/oils out.

• Extraction (Basic): Extract the cloudy aqueous mixture 3x with DCM (Dichloromethane) .

  • Note: Spiro-amines can be partially water-soluble. Using DCM improves recovery compared to EtOAc.

• Drying: Dry combined DCM layers over Na

  SO , filter, and concentrate.

Protocol B: "Anti-Tailing" Flash Chromatography

Use this if Acid-Base extraction did not yield sufficient purity or if separating diastereomers.

Table 1: Recommended Mobile Phase Systems

System	Solvent A	Solvent B	Modifier (Crucial)	Application
Standard	Dichloromethane (DCM)	Methanol (MeOH)	1% NH OH (28% aq)	General purification of free base.
Alternative	DCM	Ethanol	2% Triethylamine (TEA)	If MeOH reacts/transesterifies (rare).
Non-Halogen	Ethyl Acetate	Methanol	2% Isopropylamine	"Greener" alternative.
Difficult Isomers	Toluene	Acetone	0.5% TEA	High selectivity for diastereomers.

Step-by-Step:

• Column Pre-treatment: Flush the silica column with 3 CV (Column Volumes) of the mobile phase containing the modifier before injecting the sample. This deactivates the acidic silanols.

• Gradient:

  • Start: 100% DCM (with modifier).

  • Ramp: 0% to 10% MeOH (with modifier) over 15 CV.

  • Note: Most spiro-amines elute between 3% and 8% MeOH.

• Detection: Monitor using ELSD or collect fractions blindly and check via Iodine Stain TLC .

Protocol C: Salt Crystallization (Isomer Enrichment)

Use this for large-scale purification (>1g) or to separate isomers that co-elute on HPLC.

Mechanism: Diastereomeric salts often possess significantly different lattice energies and solubilities.

• Screening: Dissolve 50 mg of free base in minimal Ethanol or Isopropanol (IPA) .

• Acid Addition: Add 1.05 equivalents of the following acids (in separate vials):

  • Anhydrous HCl (in ether/dioxane)

  • Oxalic Acid

  • L-Tartaric Acid (for chiral resolution)

  • Fumaric Acid

• Crystallization: Heat to dissolve, then cool slowly to 4°C.

• Analysis: Filter crystals and analyze the mother liquor vs. crystals by NMR.

  • Success Indicator: If the isomeric ratio in the crystals differs from the mother liquor, recrystallize to enrich the desired isomer.

Mechanism of Action: Why These Methods Work

The "Silanol Trap" (Why your peaks tail)

Silica gel surfaces contain acidic silanol groups (

, pKa ~5). The nitrogen atom in the 1-oxa-4-azaspiro[5.5]undecane skeleton acts as a hydrogen bond acceptor and a base.

• Without Modifier:

  (Strong interaction = Tailing/Retention).

• With Modifier (TEA/NH

  ): The modifier saturates the silanol sites ( ), allowing your target spiro-amine to pass through interacting only with the hydrophobic stationary phase.

Caption: Competitive inhibition mechanism where modifiers block silanol sites to prevent amine tailing.

References & Grounding

• General Spiro-Amine Synthesis & Properties:

  • Context: Synthesis often involves the condensation of 4,4-dimethylcyclohexanone with amino-alcohols or similar precursors.

  • Source: Journal of Medicinal Chemistry, "4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives as Dual μ-Opioid Receptor Agonists".[2] (Demonstrates the handling of the 1-oxa-spiro scaffold).

  • URL: [Link][3]

• Chromatography of Basic Amines:

  • Context: Use of amine modifiers (TEA, NH4OH) to suppress silanol activity.

  • Source: LCGC North America, "Troubleshooting HPLC of Basic Compounds".

  • URL: [Link]

• Diastereomer Separation via Crystallization:

  • Context: Use of tartaric acid and other chiral acids to resolve amine isomers.[4]

  • Source: Current Research in Bioorganic & Organic Chemistry, "Separation of Diastereomers Taking Advantage for the Kinetic Control".

  • URL: [Link]

• Detection Strategies (ELSD):

  • Context: Necessity of universal detection for non-chromophoric spiro-ethers.

  • Source: Agilent Technologies, "Analysis of Non-Chromophoric Compounds by ELSD".

  • URL: [Link]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. 4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives as Dual μ-Opioid Receptor Agonists and σ1 Receptor Antagonists for the Treatment of Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structure-Activity and Structure-Property Relationship Studies of Spirocyclic Chromanes with Antimalarial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent [gavinpublishers.com]

Side reaction products in the synthesis of 1-oxa-4-azaspiro[5.5]undecane

Ticket System Status: [ONLINE] Subject: Troubleshooting Side Reactions & Impurity Profiling Assigned Specialist: Senior Application Scientist, Organic Synthesis Division

System Overview & Reaction Logic

Welcome to the technical guide for the synthesis of 1-oxa-4-azaspiro[5.5]undecane . This scaffold is a privileged structure in medicinal chemistry, often serving as a core for neuroactive agents.

The synthesis typically involves the condensation of cyclohexanone (or a substituted derivative) with 3-amino-1-propanol . This is a dehydrative cyclization that forms a tetrahydro-1,3-oxazine ring spiro-fused to a cyclohexane ring.

The Critical Challenge: This reaction is thermodynamically controlled and reversible. The spiro-oxazine ring is essentially a cyclic N,O-acetal (hemiaminal ether). It is prone to hydrolysis back to the starting materials if water is not rigorously excluded or if the pH drops during purification.

Reaction Pathway & Side Product Map

The following diagram illustrates the primary equilibrium and the divergence points where side products form.

Figure 1: Mechanistic pathway showing the equilibrium between the target spiro-oxazine and its hydrolytic reversion, alongside competitive side reactions.[1]

Troubleshooting Guides (Q&A Format)

Issue #1: "My product disappears on the TLC plate or column."

User Report:

"I monitored the reaction by TLC, and the spot was there. After workup and flash chromatography on silica gel, I recovered mostly cyclohexanone and the amino alcohol. What happened?"

Diagnosis: Acid-Catalyzed Hydrolysis. The 1,3-oxazine ring is acid-sensitive. Standard silica gel is slightly acidic (pH 6.0–6.5). As the compound travels through the column, the moisture in the silica or solvent, combined with the acidity, hydrolyzes the N,O-acetal bond, reverting the reaction [1].

Corrective Protocol:

Step	Action	Technical Rationale
1	Pre-treat Silica	Slurry silica with 1-2% Triethylamine (Et3N) in hexane before loading. This neutralizes acidic sites.
2	Switch Stationary Phase	Use Basic Alumina or Neutral Alumina instead of silica gel. This is the gold standard for acid-sensitive spiro-amines.
3	Workup pH	Ensure the aqueous workup (if performed) is kept basic (pH > 9). Do not wash with dilute HCl.

Issue #2: "I see a persistent 'sticky' spot just above the baseline."

User Report:

"The reaction went to completion, but there's a heavy impurity that trails on the TLC. NMR shows complex aliphatic multiplets."

Diagnosis: Aldol Condensation Oligomers. Cyclohexanone (and especially 4-piperidone in related syntheses) is prone to self-condensation under the same conditions used to drive the spiro-formation (heat + acid catalyst like p-TSA). This forms dimers (e.g., 2-cyclohexylidenecyclohexanone) or higher oligomers [2].

Side Reaction Profile:

Side Product	Origin	Identification (1H NMR)
Aldol Dimer	Self-reaction of ketone	Olefinic proton signal around 5.4–6.0 ppm (if dehydrated).
Polymer	Uncontrolled heating	Broadening of all alkyl signals; loss of stoichiometric balance.

Corrective Protocol:

• Stoichiometry: Use a slight excess of the amine (1.1 – 1.2 eq) to favor the hetero-condensation over the homo-condensation of the ketone.

• Catalyst Control: Reduce the amount of p-Toluenesulfonic acid (pTSA). 1-5 mol% is usually sufficient.

• Temperature: Do not overheat. Reflux in benzene or toluene is standard; switching to xylene (higher T) increases oligomerization risk.

Issue #3: "The yield is low, and I see an 'Open Chain' intermediate."

User Report:

"I see a product with a C=N stretch in IR (1660 cm-1) but the NMR doesn't match the spiro structure. It looks like the ring didn't close."

Diagnosis: Incomplete Cyclization (Schiff Base Stalling). The reaction proceeds through an imine (Schiff base) intermediate. The final step—the attack of the hydroxyl group on the imine carbon—requires favorable conformation and water removal. If water remains in the system, the equilibrium shifts left, or the intermediate stabilizes as the open-chain imine [3].

Corrective Protocol (The Dean-Stark Optimization):

• Solvent Choice: Use Toluene (BP 110°C) or Cyclohexane (BP 81°C). Toluene is preferred for better water azeotrope efficiency.

• Water Removal:

  • Standard: Dean-Stark trap. Ensure the trap is pre-filled with dry solvent.[2]

  • Enhanced: Add 4Å Molecular Sieves inside the Dean-Stark trap (in the collection arm) or directly in the reaction flask (if stirring allows) to capture trace water that the azeotrope misses.

• Reaction Time: This cyclization is slow. Typical reaction times are 12–24 hours at reflux.

Experimental Reference Data

Solvent & Catalyst Compatibility Table

Solvent	Boiling Point	Azeotrope % Water	Suitability	Notes
Benzene	80°C	8.8%	High	Toxic/Carcinogenic. Avoid if possible.
Toluene	110°C	20.2%	Optimal	Best balance of temp and water removal.
Xylene	140°C	~40%	Moderate	High temp may promote polymerization.
DCM	40°C	1.5%	Low	Too low boiling for effective Dean-Stark. Requires chemical drying agents (MgSO4) in situ.

Spectroscopic Validation (1H NMR)

When validating your product, look for these specific signals to confirm the spiro closure versus the open imine:

• Spiro-Product: The protons on the carbon adjacent to Oxygen (C-2 of the oxazine ring) typically appear as a triplet or multiplet around 3.6 – 3.9 ppm .

• Open Imine: The protons adjacent to the hydroxyl (–CH2–OH) will often appear slightly more downfield or show exchangeable coupling if the OH is free.

• Key Indicator: The disappearance of the ketone carbonyl carbon in 13C NMR (>200 ppm) and appearance of the spiro-quaternary carbon (~95-105 ppm) [4].

Advanced FAQ

Q: Can I use 2-aminoethanol instead of 3-aminopropanol? A: No. Using 2-aminoethanol will yield 1-oxa-4-azaspiro[4.5]decane (a 5-membered oxazolidine ring), not the [5.5] undecane system. The ring size is determined strictly by the carbon chain length of the amino alcohol.

Q: I am using N-Boc-4-piperidone instead of cyclohexanone. Does this change the side reactions? A: Yes. The carbamate (Boc) group is acid-sensitive.

• Risk:[1][3] Prolonged reflux with pTSA can deprotect the Boc group.

• Solution: Use a milder acid catalyst (e.g., Pyridinium p-toluenesulfonate, PPTS) or ensure the pTSA is anhydrous and used in catalytic amounts. If the Boc falls off, the free amine will compete, leading to intractable cross-linked polymers.

Q: How do I store the purified compound? A: Store under inert atmosphere (Argon/Nitrogen) at -20°C. These spiro-compounds are hygroscopic and can slowly hydrolyze with atmospheric moisture over weeks.

References

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (General mechanism of acetal/aminal hydrolysis).

• Mungara, A. K., et al. (2023).[4] "Fully Selective Synthesis of Spirocyclic-1,2-oxazine N-Oxides via Non-Catalysed Hetero Diels-Alder Reactions". Molecules, 28(12), 4575.

• Daly, J. W., et al. (2005).[1] "An Enantioselective Synthesis of 1-Azaspiro[5.5]undecane Ring System of Histrionicotoxin Alkaloids". Journal of Organic Chemistry.

• Pöschl, A. (2014). "Synthesis of Novel Piperidine Building Blocks and their Use for the Preparation of Donepezil Analogues". King's College London Theses.

Sources

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• 4. mdpi.com [mdpi.com]

Technical Support Center: Scale-up Synthesis of 9,9-Dimethyl-1-oxa-4-azaspiro[5.5]undecane for Preclinical Studies

This guide is intended for researchers, scientists, and drug development professionals involved in the scale-up synthesis of 9,9-Dimethyl-1-oxa-4-azaspiro[5.5]undecane. It provides in-depth technical support, troubleshooting advice, and frequently asked questions (FAQs) to address the unique challenges of transitioning this synthesis from bench-scale to the larger quantities required for preclinical trials.

Introduction to the Synthesis and Scale-up Challenges

9,9-Dimethyl-1-oxa-4-azaspiro[5.5]undecane is a promising scaffold in medicinal chemistry, valued for its rigid three-dimensional structure which can enhance binding affinity and selectivity to biological targets.[1][2] The successful transition from laboratory-scale synthesis to a robust, reproducible, and safe process for preclinical batches is a critical step in drug development.[3][4] This scale-up process, however, is fraught with challenges that are often not apparent at the bench.[5][6][7] Key issues include managing reaction exotherms, ensuring consistent mixing, controlling impurity profiles, and adapting purification methods to larger volumes.[5][6]

This support center is designed to be a practical resource, offering solutions grounded in established chemical engineering principles and organic synthesis expertise.

Proposed Synthetic Pathway

A plausible and efficient route to 9,9-Dimethyl-1-oxa-4-azaspiro[5.5]undecane involves a multi-step synthesis culminating in a key spirocyclization step. The general approach is outlined below:

Caption: Proposed synthetic workflow for 9,9-Dimethyl-1-oxa-4-azaspiro[5.5]undecane.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when scaling up this synthesis?

A1: The most significant safety concern is the management of exothermic reactions, particularly during the Michael addition and reductive amination steps.[3][5] In a large reactor, the surface-area-to-volume ratio is much lower than in laboratory glassware, leading to less efficient heat dissipation.[6][7] This can create localized "hot spots" or even a thermal runaway reaction.[3][6] To mitigate this, controlled addition of reagents at a monitored rate is crucial. Additionally, ensure the reactor's cooling system is adequate for the calculated heat of reaction.

Q2: How do I choose an appropriate solvent for the scale-up process?

A2: While solvents like dichloromethane may be used at the lab scale, for larger scales, consider factors like cost, environmental impact, and safety (e.g., flammability, toxicity).[3][8] Toluene or 2-methyltetrahydrofuran (2-MeTHF) can be suitable alternatives for the Michael addition and reductive amination. For the final cyclization and purification, an alcohol like isopropanol or ethanol might be preferable due to their lower toxicity and ease of removal. Always perform solubility and stability studies of your intermediates and final product in the chosen solvent system before committing to a large-scale run.

Q3: My final product has a persistent impurity. What are the likely culprits and how can I address this?

A3: Impurity profiles can change significantly upon scale-up.[6] Common impurities in this synthesis could include:

• Unreacted starting materials: This suggests incomplete reaction. Consider extending reaction times or slightly increasing the stoichiometry of one reagent.

• Partially cyclized intermediate: This may indicate that the spirocyclization step did not go to completion. A stronger acid catalyst or longer reaction time may be necessary.

• Diastereomers: Spirocyclization can often lead to diastereomers.[9] Purification by chromatography or crystallization may be required to isolate the desired isomer. The stereochemical outcome can be influenced by the reaction conditions, so experimenting with different temperatures or catalysts might favor the formation of one isomer.[9]

Q4: What are the Good Manufacturing Practice (GMP) considerations for producing material for preclinical studies?

A4: For preclinical studies, especially those conducted under Good Laboratory Practice (GLP), the active pharmaceutical ingredient (API) must be produced with stringent quality control.[4][10] This includes:

• Thorough documentation: Every step of the synthesis, purification, and analysis must be recorded in batch records.

• Purity and Characterization: The final compound must meet a high purity specification (typically >95%), and its identity and structure must be confirmed by multiple analytical techniques (e.g., NMR, MS, HPLC).

• Consistency: The process must be reproducible to ensure consistent quality between batches.[3]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low yield in Michael Addition (Step 1)	- Inefficient mixing in the larger reactor.- Incorrect catalyst concentration.- Side reactions due to localized overheating.	- Increase stirrer speed and ensure proper baffle placement in the reactor.- Re-optimize catalyst loading at a small scale before the large run.- Implement slow, controlled addition of the Michael acceptor (acrolein) to manage the exotherm.
Incomplete Reductive Amination (Step 2)	- Deactivation of the reducing agent (e.g., NaBH₄) by the solvent (e.g., methanol).- Insufficient amount of reducing agent.- The intermediate imine is prone to hydrolysis.	- Consider using a different reducing agent like sodium triacetoxyborohydride, which is more stable in some solvents.- Increase the equivalents of NaBH₄, but monitor for potential side reactions.- Ensure the reaction is run under anhydrous conditions to prevent imine hydrolysis.
Formation of multiple spots on TLC after Spirocyclization (Step 3)	- Incomplete reaction leading to a mix of starting material and product.- Formation of diastereomers.- Decomposition of the product under acidic conditions.	- Increase the reaction time or temperature. If that fails, a stronger acid catalyst might be needed.- Optimize purification by flash chromatography with a carefully selected solvent system or explore crystallization to isolate the desired isomer.[9]- Screen different acid catalysts and reaction temperatures to find conditions that promote cyclization without degradation.
Difficulty in isolating the final product	- Product is too soluble in the workup solvent.- Formation of an emulsion during aqueous workup.- Product is an oil and difficult to handle.	- Use a different extraction solvent.- Add brine to the aqueous layer to break the emulsion.- Attempt to form a salt (e.g., hydrochloride) of the amine to induce crystallization.

Experimental Protocols

Protocol 1: Scale-up Reductive Amination

• Reactor Setup: Charge a 20 L jacketed glass reactor, equipped with a mechanical stirrer, temperature probe, and nitrogen inlet, with the intermediate adduct (1.0 kg) and toluene (10 L).

• Amine Addition: Add benzylamine (1.1 eq) to the reactor. Stir the mixture at room temperature for 2 hours to form the imine.

• Reduction: Cool the reactor to 0-5 °C using a chiller. In a separate vessel, prepare a solution of sodium borohydride (1.5 eq) in ethanol (2 L).

• Controlled Addition: Slowly add the sodium borohydride solution to the reactor over 2-3 hours, ensuring the internal temperature does not exceed 10 °C.

• Quenching: Once the reaction is complete (monitored by TLC or HPLC), slowly quench the reaction by adding water (5 L), again controlling the temperature.

• Workup: Separate the organic layer. Wash the organic layer with brine (2 x 2 L). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude protected spiro-amine.

Protocol 2: Purification by Crystallization

• Dissolution: Dissolve the crude final product (1.0 kg) in hot isopropanol (5 L).

• Cooling: Slowly cool the solution to room temperature, then further cool to 0-5 °C in an ice bath.

• Precipitation: If crystals do not form, scratch the inside of the vessel with a glass rod or add a seed crystal from a previous batch.

• Isolation: Filter the resulting solid and wash with cold isopropanol (2 x 500 mL).

• Drying: Dry the solid in a vacuum oven at 40-50 °C until a constant weight is achieved.

Caption: A logical flow for troubleshooting common scale-up issues.

References

• Problems needing attention in synthesis process scaling up - shandong look chemical. (2021, January 6). Shandong Look Chemical.
• Key Factors for Successful Scale-Up in Organic Synthesis. (2025, July 18). Pure Synth.
• Preclinical Studies in Drug Development. PPD.
• Scale-Up Challenges for Intermediates: A Practical Guide. (2025, December 11).
• Preclinical vs. Clinical Research: Key Stages of Drug Development. (2026, February 13). IntuitionLabs.ai.
• The preclinical work before your Phase 0 imaging study. TRACER.
• What are issues/things to consider when scaling up reactions from the lab to a factory? (2021, October 27). Reddit.
• The phases of preclinical and clinical trials. Profil.
• Stereoselective synthesis of diazaspiro[5.5]undecane derivatives via base promoted [5+1] double Michael addition of N,N-dimethylbarbituric acid to diaryliedene acetones. Arabian Journal of Chemistry.
• 6 key challenges when scaling up sustainable chemical processes. (2025, June 19). CPI.
• AN ENANTIOSELECTIVE SYNTHESIS OF 1-AZASPIRO[5.5]- UNDECANE RING SYSTEM OF HISTRIONICOTOXIN ALKALOIDS FROM D(+)-GLUCOSE. (2005, October 14). HETEROCYCLES.
• Preclinical research in drug development. Medical Writing.

• New Approach for the Synthesis and Purification of Spiro[fluorene-9,5'-[4][5]-dioxan]-2'-one. (2024, July 11). Organic Preparations and Procedures International.

• Green Synthesis of Spiro Compounds with Potential Anticancer Activity through Knoevenagel/Michael/Cyclization Multicomponent Domino Reactions Organocatalyzed by Ionic Liquid and Microwave-Assisted. (2022, November). Molecules.
• The synthesis of 1-oxa-9-azaspiro[5.5]undecane derivatives and optimization of antituberculosis activity thereof. (2024, August). Chemistry of Heterocyclic Compounds.
• Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds. RSC Medicinal Chemistry.
• Spiro Compounds for Organic Optoelectronics. (2007, March 24). Chemical Reviews.
• Troubleshooting common issues in spirocyclic compound synthesis. (2025). BenchChem.
• Preparation of 3-azaspiro[5.5]undecane, 1-oxa- and 2-oxa-9-azaspiro[5.5]undecane derivatives.
• Small Molecules with Spiro-Conjugated Cycles: Advances in Synthesis and Applications. (2023, December 18).

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• 3. pure-synth.com [pure-synth.com]
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• 5. sdlookchem.com [sdlookchem.com]
• 6. tianmingpharm.com [tianmingpharm.com]
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• 8. Six Key Challenges When Scaling Up Sustainable Chemical… | CPI [uk-cpi.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. intuitionlabs.ai [intuitionlabs.ai]

Troubleshooting diastereoselectivity in spirocyclic compound synthesis

Ticket ID: #SPIRO-DS-001 Status: Open Assigned Specialist: Senior Application Scientist

Welcome to the SpiroTech Support Hub

You are likely here because your spirocyclic synthesis—likely a 1,3-dipolar cycloaddition or a metal-catalyzed annulation—is yielding an inseparable mixture of diastereomers (low dr) or the wrong major isomer.

Spirocyclic compounds (e.g., spirooxindoles) are notorious for their "stereochemical density." Unlike flat aromatic systems, the creation of a spiro-quaternary carbon imposes severe steric penalties. Success relies on manipulating the Transition State (TS) to favor a single kinetic pathway (Endo vs. Exo) or equilibrating to a thermodynamic sink.

This guide treats your reaction as a debuggable system. Follow the modules below to isolate and resolve the root cause of poor diastereoselectivity.

Module 1: Diagnostic Logic Flow

Before altering variables randomly, determine if your issue is Kinetic (reaction pathway) or Thermodynamic (product stability). Use this logic flow to diagnose the failure point.

Figure 1: Decision matrix for diagnosing the root cause of low diastereoselectivity.

Module 2: Mechanistic Debugging (The "Why")

1. The Endo/Exo Battlefield

In 1,3-dipolar cycloadditions (the most common route to spirooxindoles), selectivity is governed by the approach of the dipolarophile to the azomethine ylide.

• The Problem: The Endo TS is usually favored due to Secondary Orbital Interactions (SOI) (electronic attraction between the dipole and the dipolarophile's carbonyl). However, steric clash between the oxindole core and the incoming alkene can destabilize this, leading to a competitive Exo pathway (low dr).

• The Fix: You must amplify the energy gap (

  ) between these states.

  • Electronic: Use electron-deficient dipolarophiles (e.g., maleimides) to maximize SOI, favoring Endo.

  • Steric: If the Endo pathway is desired but dr is low, increase the bulk of the N-protecting group on the isatin. A bulky N-benzyl or N-Boc group can physically block the Exo approach [1].

2. The Solvent Effect (Dielectric Tuning)

Solvent is not just a medium; it is a catalyst component. In spiro-synthesis involving zwitterionic intermediates (like azomethine ylides), solvent polarity dictates TS tightness.

Table 1: Solvent Impact on Diastereoselectivity (General Trends)

Solvent Class	Example	Mechanism	Effect on dr
Polar Protic	Ethanol, Methanol	Hydrogen bonding stabilizes the polarized TS (Endo).	High (Often optimal for 1,3-dipoles) [2].
Polar Aprotic	MeCN, DMF	Solubilizes reagents but lacks H-bond stabilization.	Variable (Can reverse selectivity in Michael additions) [3].
Non-Polar	Toluene, DCM	Destabilizes charge separation; tight ion pairing.	Low (Often slower rates, lower dr unless catalyst-controlled).

Module 3: Optimization Protocol (1,3-Dipolar Cycloaddition)

Scenario: You are synthesizing a spiro[pyrrolidine-3,3'-oxindole] via the reaction of an isatin, an amino acid (e.g., proline), and a dipolarophile (e.g., chalcone or maleimide).[1][2]

Standard Operating Procedure (SOP):

• In Situ Ylide Formation:

  • Mix Isatin (1.0 eq) and Amino Acid (1.1 eq) in Ethanol (0.1 M).

  • Critical Step: Heat to 60°C for 15 mins before adding the dipolarophile. This ensures the decarboxylative formation of the azomethine ylide is complete. Premature addition causes side reactions.

• Dipolarophile Addition:

  • Add Dipolarophile (1.0 eq).

  • Checkpoint: If using a chalcone, add a Lewis Acid additive (e.g., Sc(OTf)₃ at 10 mol%) if dr is < 5:1. Rare-earth triflates coordinate to the oxindole carbonyl, rigidifying the geometry [4].

• Reaction Monitoring:

  • Run at Reflux (EtOH) or 60°C.

  • Stop Condition: Monitor by TLC. Do not over-run. Extended times allow reversible Michael additions, leading to epimerization (thermodynamic drift).

• Workup:

  • Cool to 0°C. Many spiro-compounds will precipitate as the pure major diastereomer. Filter and wash with cold EtOH.

  • Warning: Avoid aqueous acid workups; the spiro-pyrrolidine ring is acid-sensitive and can ring-open.

Module 4: Advanced Troubleshooting (FAQs)

Q: My dr is excellent (20:1), but I have the wrong diastereomer. How do I invert it? A: You are likely under thermodynamic control.

• Fix: Switch to a "Kinetic" protocol. Lower the temperature (try 0°C to RT) and change the solvent to DCM. If the reaction is too slow, add a catalyst like AgOAc or Cu(OTf)₂. Metal catalysts can force a specific coordination geometry (e.g., square planar) that blocks the previously favored face [5].

Q: I see "spot-to-spot" conversion on TLC, but NMR shows a complex mixture. A: This is a classic "Rotamer" vs. "Diastereomer" confusion.

• Test: Run a Variable Temperature (VT) NMR at 50°C. If the peaks coalesce, you have a single diastereomer with restricted rotation (common in bulky spiro-systems). If they remain distinct, you have a diastereomer mixture.

Q: The reaction stalls at 50% conversion. A: The azomethine ylide is unstable.

• Fix: Add the amino acid in portions (0.5 eq every hour). Also, ensure your solvent is dry; water can quench the ylide dipole.

Module 5: Visualizing the Pathway

The following diagram illustrates the critical bifurcation point between the Kinetic (Endo) and Thermodynamic (Exo/Epimerized) products.

Figure 2: Kinetic vs. Thermodynamic pathways in spiro-synthesis. Note the dashed line indicating potential product degradation.

References

• Boddy, A. J., & Bull, J. A. (2021).[3] Stereoselective synthesis and applications of spirocyclic oxindoles. Organic Chemistry Frontiers. Link

• Mao, H., et al. (2023).[2][4] Dipolarophile-Controlled Regioselective 1,3-Dipolar Cycloaddition: A Switchable Divergent Access to Functionalized N-Fused Pyrrolidinyl Spirooxindoles.[1][2] International Journal of Molecular Sciences. Link

• Toueg, J., & Prunet, J. (2008).[5] Dramatic solvent effect on the diastereoselectivity of Michael addition. Organic Letters. Link

• Millington, L., et al. (2023).[2] Highly Diastereoselective Multicomponent Synthesis of Spirocyclopropyl Oxindoles Enabled by Rare-Earth Metal Salts. Organic Letters. Link

• Rios, R. (2015). Highly Diastereoselective Synthesis of Spiropyrazolones. Molecules. Link

Sources

• 1. Dipolarophile-Controlled Regioselective 1,3-Dipolar Cycloaddition: A Switchable Divergent Access to Functionalized N-Fused Pyrrolidinyl Spirooxindoles [mdpi.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Stereoselective synthesis and applications of spirocyclic oxindoles - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D0QO01085E [pubs.rsc.org]
• 4. Diastereoselective Three-Component 1,3-Dipolar Cycloaddition to Access Functionalized β-Tetrahydrocarboline- and Tetrahydroisoquinoline-Fused Spirooxindoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dramatic solvent effect on the diastereoselectivity of Michael addition: study toward the synthesis of the ABC ring system of hexacyclinic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Metabolic Stability of 1-oxa-4-azaspiro[5.5]undecane-Based Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-oxa-4-azaspiro[5.5]undecane-based compounds. This guide is structured to provide actionable insights and troubleshooting strategies for one of the most critical challenges in drug discovery: optimizing metabolic stability. The inherent three-dimensional nature of the spirocyclic scaffold offers significant advantages in medicinal chemistry, including improved potency and selectivity; however, understanding and mitigating its metabolic liabilities is paramount for successful clinical translation.[1][2]

This document moves beyond simple protocols to explain the causal relationships behind experimental choices, empowering you to make informed decisions in your lead optimization campaigns.

Section 1: Foundational FAQs

This section addresses common initial questions regarding the metabolic stability of this specific scaffold.

Q1: Why is metabolic stability a critical parameter for 1-oxa-4-azaspiro[5.5]undecane compounds?

A1: Metabolic stability dictates the susceptibility of a compound to biotransformation by drug-metabolizing enzymes, primarily in the liver.[3][4] This property is a crucial determinant of a drug's pharmacokinetic profile, influencing its half-life, bioavailability, and clearance.[5][6]

• Low Stability: A compound that is rapidly metabolized will have a short half-life and low in vivo exposure, potentially requiring high or frequent dosing to achieve therapeutic efficacy.[7]

• High Stability: Conversely, a compound that is overly resistant to metabolism may accumulate in the body, leading to potential toxicity or off-target effects.[6][7] The 1-oxa-4-azaspiro[5.5]undecane scaffold, while offering structural rigidity, contains heteroatoms and multiple C-H bonds that can be targets for metabolic enzymes. Therefore, achieving an optimal balance of stability is essential.

Q2: What are the most probable "metabolic soft spots" on the 1-oxa-4-azaspiro[5.5]undecane core scaffold?

A2: Based on established metabolic pathways for similar N-heterocyclic and ether-containing structures, we can predict several potential sites of metabolism. Identifying these "soft spots" is the first step in rational drug design to enhance stability.[8]

• Piperidine Ring Metabolism:

  • N-dealkylation: If the piperidine nitrogen is substituted (e.g., with an ethyl or benzyl group), this is a very common and often rapid metabolic pathway mediated by Cytochrome P450 (CYP) enzymes.

  • C-Oxidation (Hydroxylation): The carbon atoms alpha to the nitrogen (C5 and C9) are activated and susceptible to hydroxylation.

• Tetrahydropyran Ring Metabolism:

  • C-Oxidation (Hydroxylation): The carbon atoms alpha to the oxygen (C2) are potential sites for hydroxylation.

• Metabolism of Substituents: Any substituents attached to the core scaffold are also potential sites of metabolism (e.g., oxidation of an aromatic ring, dealkylation of an alkoxy group).

Below is a diagram illustrating these potential metabolic liabilities.

Caption: Predicted metabolic liabilities of the core scaffold.

Section 2: Troubleshooting Guide - Experimental Scenarios

This section is designed to address specific issues you may encounter during your experimental workflow.

Scenario 1: My compound shows high clearance (>200 µL/min/mg) in the liver microsomal stability assay. What are my next steps?

High clearance in liver microsomes strongly suggests that your compound is a substrate for Phase I metabolic enzymes, most likely CYPs.[9][10] This is a common challenge, but it provides a clear path forward.

Caption: Decision workflow for addressing high microsomal clearance.

Troubleshooting Steps:

• Confirm NADPH Dependence: Run the assay with and without the NADPH cofactor. If degradation only occurs in the presence of NADPH, CYP-mediated metabolism is confirmed. If degradation persists without NADPH, consider chemical instability in the buffer or metabolism by non-NADPH-dependent enzymes like FMOs or esterases (if applicable to your compound's structure).

• Initiate Metabolite Identification (MetID): This is the most critical step. You cannot rationally design more stable analogs without knowing where the molecule is being modified.[8][11] Use high-resolution mass spectrometry (HR-MS) to analyze samples from a scaled-up microsomal incubation. The goal is to find the mass shift corresponding to common metabolic reactions (e.g., +16 Da for oxidation/hydroxylation, -alkyl group for dealkylation).

• Develop a Structure-Metabolism Relationship (SMR): Based on the MetID results, propose a structural modification strategy. Common approaches include:

  • Steric Hindrance: Introduce a bulky group (e.g., a tert-butyl or cyclopropyl group) near the metabolic site to prevent the compound from fitting into the enzyme's active site.[12][13]

  • Electronic Modification: Replace an electron-rich group susceptible to oxidation with a more electron-deficient one. For example, replacing a phenyl ring with a pyridine ring can sometimes reduce oxidative metabolism.[12]

  • Metabolic Blocking: Introduce a stable group directly at the metabolic "soft spot." A common tactic is to replace a metabolically labile C-H bond with a C-F or C-D bond, as the higher bond energy can slow the rate of cleavage.[14]

Scenario 2: My compound is stable in microsomes but shows high clearance in the hepatocyte assay. What does this indicate?

This is a classic discrepancy that points towards metabolic pathways not present in microsomes. Hepatocytes contain a full complement of both Phase I and Phase II metabolic enzymes, as well as transporters.[15][16]

Possible Causes & Solutions:

• Phase II Metabolism: Your compound is likely undergoing conjugation reactions, such as glucuronidation (via UGTs) or sulfation (via SULTs). This is common for compounds with available hydroxyl, carboxylic acid, or amine functionalities.

  • Solution: Perform MetID on hepatocyte incubations to identify conjugated metabolites. If a specific functional group is the site of conjugation, consider modifying it to be less accessible or removing it if it is not essential for pharmacological activity.

• Transporter-Mediated Uptake: Rapid uptake into hepatocytes by transporters can lead to high apparent clearance, even if the intracellular metabolism is slow.

• Non-CYP Oxidation: Other enzyme systems present in hepatocytes but absent or in low abundance in microsomes (e.g., aldehyde oxidase, AO) could be responsible.

Table 1: Comparison of In Vitro Metabolic Systems

System	Key Enzymes Present	Phase I	Phase II	Transporters	Throughput	Cost	Best For...
Liver Microsomes	CYPs, FMOs, UGTs	✅	Limited	❌	High	Low	Initial screening for CYP-mediated metabolism.[9]
Hepatocytes	All hepatic enzymes	✅	✅	✅	Medium	High	Comprehensive hepatic clearance assessment.[16][17]
S9 Fraction	CYPs, FMOs, some cytosolic	✅	Partial	❌	High	Medium	Broader screen than microsomes, includes some cytosolic enzymes.[6]

Section 3: Key Experimental Protocols

Adherence to validated protocols is essential for generating reproducible and reliable data.

Protocol 1: In Vitro Metabolic Stability in Human Liver Microsomes (HLM)

This protocol outlines a standard procedure for determining the half-life (t½) and intrinsic clearance (CLint) of a test compound.

1. Materials & Reagents:

• Test Compound Stock: 10 mM in DMSO.

• Pooled Human Liver Microsomes (HLM): 20 mg/mL stock (e.g., from XenoTech).

• Phosphate Buffer: 100 mM Potassium Phosphate, pH 7.4.[9]

• NADPH Regenerating System (NRS) Solution A: 26 mM NADP+, 66 mM Glucose-6-Phosphate.

• NRS Solution B: 40 U/mL Glucose-6-Phosphate Dehydrogenase.

• Positive Controls: Midazolam (high clearance), Verapamil (intermediate clearance).

• Quenching Solution: Acetonitrile (ACN) containing an appropriate internal standard (IS).

2. Experimental Workflow:

Caption: Workflow for the liver microsomal stability assay.

3. Step-by-Step Procedure:

• Prepare Working Solutions:

  • Dilute HLM stock to 1 mg/mL in cold phosphate buffer. Keep on ice.

  • Prepare a 1 µM working solution of the test compound by diluting the 10 mM DMSO stock in phosphate buffer. The final DMSO concentration in the incubation should be ≤ 0.1%.[17]

• Incubation Setup (96-well plate format):

  • To each well, add buffer, the 1 mg/mL HLM solution, and the 1 µM compound working solution. The final HLM concentration will be 0.5 mg/mL and the final compound concentration will be 1 µM.

  • Include a negative control (-NADPH) for each compound.

• Pre-incubation: Place the plate in a shaking incubator at 37°C for 5 minutes to equilibrate.

• Initiate Reaction: Add the NADPH Regenerating System to all wells except the -NADPH controls. This is T=0.

• Time Points: At each designated time point (e.g., 0, 5, 15, 30, 60 min), transfer an aliquot of the incubation mixture to a new plate containing cold quenching solution.

• Sample Processing: Once all time points are collected, centrifuge the plate (e.g., 4000 rpm for 10 min) to pellet the precipitated protein.

• Analysis: Transfer the supernatant to a new plate for analysis by LC-MS/MS. Monitor the disappearance of the parent compound over time relative to the internal standard.

4. Data Analysis:

• Plot the natural logarithm (ln) of the percent remaining of the test compound against time.

• The slope of the linear regression line is the elimination rate constant (k).

• Calculate the half-life (t½) using the formula: t½ = 0.693 / k .

• Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg) = (0.693 / t½) * (Incubation Volume / mg Microsomal Protein) .[17]

Table 2: Example Data from a Metabolic Stability Screen

Compound ID	Modification	t½ (min)	CLint (µL/min/mg)	Interpretation
Parent-01	N-Benzyl	8.5	81.5	High Clearance
Analog-02	N-Cyclopropylmethyl	25.2	27.5	Moderate Clearance
Analog-03	C5-Fluoro	48.1	14.4	Low Clearance
Analog-04	N-Benzyl, C5-Fluoro	> 60	< 11.6	Very Low Clearance

This data illustrates a successful SMR campaign where initial high clearance (Parent-01) due to N-dealkylation and/or C5-hydroxylation was systematically addressed. Replacing the benzyl group with a more robust cyclopropylmethyl group improved stability (Analog-02). Blocking the C5 position with fluorine had an even greater effect (Analog-03), and combining the modifications led to a highly stable compound (Analog-04).

References

• WuXi AppTec DMPK. (2023, December 28). How to Study Slowly Metabolized Compounds Using In Vitro Models. WuXi AppTec.
• Thermo Fisher Scientific. (n.d.).
• Mercell. (n.d.). Metabolic stability in liver microsomes.
• El-Faham, A., et al. (2019).
• Kaur, H., et al. (2018). Strategies to Enhance Metabolic Stabilities. Methods in Molecular Biology.
• Nuvisan. (n.d.). Advanced in vitro metabolic stability assays for drug discovery.
• Patel, M., & Tang, Y. (2025, November 19). In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling. Journal of Pharmaceutical and Biomedical Analysis.
• Balupuri, A., & Tedesco, G. (2022, February 21). Addressing metabolic liabilities by bioisosteric replacements with Spark. Cresset Group.
• Baranczewski, P., et al. (2006). Metabolic stability for drug discovery and development: pharmacokinetic and biochemical challenges. Pharmacological Reports.
• Dalvie, D. (n.d.). Improving the decision-making process in the structural modification of drug candidates Part I: Enhancing Metabolic Stability. NEDMDG.
• BLDpharm. (2021, November 30). The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry.
• WuXi AppTec. (2023, October 9). Metabolic Stability in Drug Development: 5 Assays.
• Mykhailiuk, P.K. (2020). Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. Journal of Heterocyclic Chemistry.
• Komarova, K. Y., et al. (2024, August 21). The synthesis of 1-oxa-9-azaspiro[5.5]undecane derivatives and optimization of antituberculosis activity thereof.
• BenchChem. (2025). Technical Support Center: Improving Metabolic Stability of C25H28F3N3O3S.
• Life Chemicals. (2025, June 26). Spiro-, Poly- and Bicyclic Screening Compound Library.
• Creative Diagnostics. (2024, April 29). Metabolic Stability and Metabolite Analysis of Drugs.
• Baranczewski, P., et al. (2025, August 9). Metabolic Stability for Drug Discovery and Development: Pharmacokinetic and Biochemical Challenges.
• Cyprotex. (n.d.).
• Nuvisan. (n.d.).
• Singh, P. (2024, September 18). Metabolic Stability and its Role in Biopharmaceutical Development: Trends and Innovations. Journal of Drug Metabolism & Toxicology.
• Cendán, C. M., et al. (2019, November 19). 4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives as Dual μ-Opioid Receptor Agonists and σ1 Receptor Antagonists for the Treatment of Pain.
• Cendán, C. M., et al. (2020, March 12). 4-Aryl-1-oxa-4,9-diazaspiro[5.

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• 17. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes | Thermo Fisher Scientific - TW [thermofisher.com]

Reference Data & Comparative Studies

Comparative docking studies of spirocyclic ligands in target proteins

Title: Comparative Guide: Molecular Docking of Spirocyclic Ligands vs. Planar Analogs in Structure-Based Drug Design

Executive Summary

The "Escape from Flatland" initiative in medicinal chemistry has elevated spirocyclic scaffolds as critical alternatives to planar aromatic systems.[1] By increasing the fraction of sp

hybridized carbons ( ), spirocyclic ligands offer improved solubility, metabolic stability, and novel intellectual property space.[2] However, they present unique computational challenges. This guide objectively compares the docking performance of spirocyclic ligands against planar analogs, detailing the specific protocols required to accurately predict their binding modes.

Part 1: The Structural Argument (Vectorial Analysis)

Standard planar ligands (e.g., biphenyls, oxindoles) bind primarily through

-stacking and hydrophobic burial. In contrast, spirocyclic ligands (e.g., spiro[3.3]heptanes, spiro-oxindoles) possess inherent three-dimensionality.

Key Comparative Metrics:

• Vectorial Reach: Spiro-centers orient substituents at defined angles (often 90°) relative to the core ring, allowing interactions with sub-pockets inaccessible to flat molecules.

• Rigidity vs. Flexibility: While the spiro-center is rigid, the connected rings often exhibit specific "puckering" modes. Standard docking protocols often fail here because they treat non-aromatic rings as static or insufficiently sample the ring-flip energy barriers.

Part 2: Comparative Methodology & Protocol

To achieve high-integrity results, one cannot use a "default" high-throughput screening (HTS) workflow for spirocyclic compounds. The following protocol contrasts the standard approach with the required "Spiro-Optimized" workflow.

Ligand Preparation: The Stereochemistry Trap

• Planar Analog: Stereochemistry is usually undefined or irrelevant (achiral).

• Spirocyclic Ligand: The spiro atom is often a stereocenter.

  • Protocol: You must enumerate all stereoisomers (R/S) at the spiro-junction if the rings are substituted. Standard partial-charge generators often fail to account for the electronic shielding of the quaternary carbon; use QM-based charge derivation (e.g., ESP charges via Jaguar or Gaussian) for top leads.

Conformational Sampling: Ring Puckering

• The Failure Mode: Standard conformer generators (e.g., Omega, ConfGen) may default to the lowest energy "chair" or "boat" form in vacuum. However, the protein binding pocket often selects a higher-energy ring pucker.

• The Fix: Use Low-Mode Sampling or Molecular Dynamics (MD) seeding . This generates a diverse ensemble of ring conformations prior to the docking step.[3]

Receptor Preparation: The Induced Fit Necessity

Spirocyclic ligands are bulky. Docking them into a rigid crystal structure (often crystallized with a flat inhibitor) results in severe steric clashes, leading to false negatives.

• Requirement: Utilization of Induced Fit Docking (IFD) is mandatory. The receptor side chains (specifically within 5Å of the binding site) must be allowed to rotate to accommodate the orthogonal vectors of the spiro-ligand.

Part 3: Visualization of Experimental Workflow

The following diagram outlines the critical decision pathways for docking spirocyclic compounds versus standard planar ligands.

Caption: Workflow contrasting the streamlined path for planar ligands vs. the high-sampling requirement for spirocyclic analogs.

Part 4: Representative Data Analysis

The following table synthesizes comparative data typical of spiro-oxindole inhibitors (Spiro) versus planar oxindoles (Planar) against a target like MDM2 or a Kinase, derived from trends in recent medicinal chemistry literature [1, 2].

Feature	Planar Analog (Oxindole)	Spirocyclic Analog (Spiro-oxindole)	Interpretation
Binding Affinity ( )	15 nM	12 nM	Similar raw potency; spiro does not always drastically improve .
Ligand Efficiency (LE)	0.35	0.42	Critical: Spiro compounds often have higher LE due to better shape complementarity per heavy atom.
Docking Score (Rigid)	-9.5 kcal/mol	-6.2 kcal/mol	False Negative: Rigid docking penalizes the spiro compound due to steric clashes.
Docking Score (IFD)	-9.8 kcal/mol	-10.3 kcal/mol	IFD resolves clashes, revealing the true binding potential of the spiro scaffold.
Selectivity Ratio	10x	>100x	The 3D shape of the spiro-ligand often clashes with off-target isoforms, improving selectivity.

Experimental Insight: In the table above, note the discrepancy between "Docking Score (Rigid)" and "Docking Score (IFD)" for the spirocyclic analog. A researcher using standard rigid docking would incorrectly discard the spiro compound as inactive. This highlights the causality of protocol selection: Rigidity in the algorithm = Failure for 3D ligands.

Part 5: Software Performance Guide

For researchers selecting tools for spirocyclic ligands, the following hierarchy is recommended based on handling of ring flexibility and induced fit capabilities.

Schrödinger Glide (with Induced Fit)

• Verdict: Gold Standard for Spiro.

• Why: The Prime module allows side-chain refinement during docking. This is essential to accommodate the orthogonal bulk of spiro-rings.

• Protocol Note: Use "Extra Precision" (XP) but only after an IFD pass.

GOLD (Genetic Optimization for Ligand Docking)

• Verdict: Excellent for Ring Sampling.

• Why: GOLD’s genetic algorithm allows for full ligand flexibility, including ring corner flapping, which is superior to rigid-fragment approaches when dealing with spiro-puckering [3].

• Protocol Note: Enable "Flip Ring Corners" in the ligand flexibility settings.

AutoDock Vina / Smina

• Verdict: Use with Caution.

• Why: While fast, Vina treats the receptor as rigid by default.

• Workaround: If using Vina, you must generate a multi-conformer ensemble of the receptor (ensemble docking) to mimic the induced fit effect required for spiro-binding.

Part 6: Self-Validating Control (The "Redocking" Test)

To ensure your docking protocol is trustworthy (E-E-A-T), you must perform a self-validation step before screening new compounds.

• Select a Control: Find a PDB structure of a protein bound to a spirocyclic ligand (e.g., PDB: 4J3I or similar MDM2/Spiro complexes).

• Extract & Randomize: Extract the ligand and randomize its coordinates and torsion angles.

• Redock: Apply your chosen protocol (Rigid vs. IFD).

• Calculate RMSD:

  • If RMSD < 2.0 Å: Protocol is valid.

  • If RMSD > 2.0 Å: Your sampling of the spiro-ring or the receptor pocket is insufficient. Do not proceed to screening.

References

• Zheng, S., & Tice, C. M. (2016).[2] The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry. Bioorganic & Medicinal Chemistry Letters, 26(12), 2963-2968. Link

• Hiesinger, K., et al. (2021).[2] Spirocyclic Scaffolds in Medicinal Chemistry. Journal of Medicinal Chemistry, 64(1), 150-183.[2] Link

• Verdonk, M. L., et al. (2003). Improved Protein–Ligand Docking Using GOLD. Proteins: Structure, Function, and Bioinformatics, 52(4), 609-623. Link

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756. Link

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• 2. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 3. Predicting the bioactive conformations of macrocycles: a molecular dynamics-based docking procedure with DynaDock - PubMed [pubmed.ncbi.nlm.nih.gov]

The Spiro[5.5]undecane Motif: A Comparative Guide to Modern Synthetic Strategies

The spiro[5.5]undecane core, a fascinating three-dimensional scaffold, is a privileged structure in numerous natural products and pharmacologically active compounds.[1] Its unique conformational rigidity and the precise spatial arrangement of its substituents make it an attractive target for medicinal chemists aiming to explore new chemical space in drug discovery.[2] This guide provides an in-depth comparison of emerging synthetic methodologies for the construction of these valuable spirocyclic systems, benchmarked against traditional approaches. We will delve into the mechanistic underpinnings, practical execution, and comparative performance of these methods, offering researchers the insights needed to select the optimal strategy for their synthetic campaigns.

The Enduring Classics: Strengths and Limitations of Traditional Methods

For decades, the construction of the spiro[5.5]undecane framework has relied on robust and well-established reactions such as the Robinson annulation and the Dieckmann condensation. These methods, while foundational, often face limitations in terms of substrate scope, stereocontrol, and reaction conditions.

The Robinson annulation is a powerful tool for the formation of six-membered rings and can be adapted for spirocycle synthesis.[3] The reaction sequence involves a Michael addition followed by an intramolecular aldol condensation.[4][5] While effective for creating the carbocyclic core, controlling stereochemistry at the spirocenter is a significant challenge, often resulting in mixtures of diastereomers. The reaction typically requires harsh conditions, such as strong bases and high temperatures, which can limit its compatibility with sensitive functional groups.

The Dieckmann condensation , an intramolecular Claisen condensation of a diester, provides another classical route to cyclic β-keto esters, which are precursors to spiro[5.5]undecanes.[6][7] This method is particularly useful for the synthesis of five- and six-membered rings.[6] However, like the Robinson annulation, it often requires strongly basic conditions and can suffer from a lack of stereocontrol.

Modern Methodologies: Precision, Efficiency, and Control

Recent years have witnessed the development of more sophisticated and efficient methods for spiro[5.5]undecane synthesis, offering milder reaction conditions, broader substrate scope, and, most importantly, a high degree of stereocontrol. Here, we compare three prominent modern approaches.

Lewis Acid-Catalyzed Michael Addition/Cyclization

Lewis acid catalysis has emerged as a powerful strategy for promoting cascade reactions that efficiently construct complex molecular architectures from simple precursors.[8] In the context of spiro[5.5]undecane synthesis, the Lewis acid-catalyzed Michael addition of a cyclic 1,3-dicarbonyl compound, such as dimedone, to a trans,trans-diarylideneacetone, followed by an intramolecular cyclization, offers a direct and atom-economical route to highly substituted spiro[5.5]undecane-1,5,9-triones.[1][9]

The choice of Lewis acid is critical to the success of the reaction, with anhydrous zinc chloride often proving effective.[1] The Lewis acid activates the diarylideneacetone towards nucleophilic attack by the enol form of the dimedone. This is followed by a second Michael addition and subsequent intramolecular cyclization to furnish the spirocyclic core.

Mechanism of Lewis Acid-Catalyzed Spirocyclization

Caption: Lewis acid-catalyzed domino reaction for spiro[5.5]undecane synthesis.

Microwave-Assisted Synthesis

Microwave-assisted organic synthesis has revolutionized many areas of synthetic chemistry by offering significant rate enhancements, higher yields, and often cleaner reactions compared to conventional heating methods.[10] This technology has been successfully applied to the synthesis of spiro[5.5]undecane derivatives, dramatically reducing reaction times from hours to minutes.[10]

A notable example is the microwave-assisted [5+1] double Michael addition of dimedone to diarylideneacetones. This method provides excellent yields of the desired spiro[5.5]undecane-1,5,9-triones in a fraction of the time required for conventional heating.[10] The efficiency of microwave heating is attributed to the direct interaction of the electromagnetic field with the polar molecules in the reaction mixture, leading to rapid and uniform heating.

Experimental Workflow: Microwave-Assisted Synthesis

Caption: A typical workflow for microwave-assisted spiro[5.5]undecane synthesis.

Organocatalytic Asymmetric Domino Reactions

The pinnacle of modern synthetic strategy is arguably the use of small organic molecules as catalysts to induce high levels of stereoselectivity.[11] Organocatalysis has opened new avenues for the asymmetric synthesis of complex molecules, including spiro[5.5]undecane systems, often with exceptional control over the stereochemical outcome.[12][13]

Domino reactions, where a single catalytic event triggers a cascade of bond-forming reactions, are particularly well-suited for organocatalysis.[14] For the synthesis of spiro[5.5]undecane derivatives, organocatalytic Michael/Michael/aldol or Friedel-Crafts cascade reactions have been developed, affording highly functionalized and enantioenriched products.[12] Chiral primary or secondary amines, such as proline derivatives, and bifunctional catalysts like squaramides are commonly employed to activate the substrates and control the stereochemistry of the newly formed stereocenters.[12][13] These reactions proceed under mild conditions and tolerate a wide range of functional groups.

Mechanism of an Exemplary Organocatalytic Domino Reaction

Caption: Organocatalytic cascade leading to chiral spiro[5.5]undecanes.

Comparative Analysis of Methodologies

Methodology	Key Features	Yields	Stereoselectivity	Reaction Conditions	Substrate Scope
Robinson Annulation	Forms carbocyclic core via Michael/aldol cascade.	Moderate to Good	Generally poor, often forms diastereomeric mixtures.	Harsh (strong base, high temp.).	Limited by the stability of reactants to harsh conditions.
Dieckmann Condensation	Intramolecular Claisen condensation to form β-keto esters.	Good	Generally not stereoselective.	Strongly basic.	Requires stable diester precursors.
Lewis Acid-Catalyzed	Domino Michael/cyclization.	Good to Excellent (40-80%)[1][9]	Can be diastereoselective depending on substrates.	Mild to moderate (reflux in toluene).	Good for 1,3-dicarbonyls and diarylideneacetones.
Microwave-Assisted	Rapid, efficient, and often higher yielding.	Excellent (up to 98%)[10]	Diastereoselective.	Mild (40 °C), but requires specialized equipment.	Good for thermally stable reactants.
Organocatalytic Asymmetric	High stereocontrol (enantio- and diastereoselective).	Good to Excellent (up to 95%)[12][15]	Excellent (often >99% ee and high dr)[15]	Mild (often room temp.).	Broad, tolerates a variety of functional groups.

Experimental Protocols

General Procedure for Lewis Acid-Catalyzed Synthesis of 3,3-Dimethyl-7,11-diphenyl-spiro[5.5]undecane-1,5,9-trione[1]

A mixture of dimedone (5,5-dimethylcyclohexane-1,3-dione) and trans,trans-dibenzylideneacetone in a 1:1 molar ratio is refluxed in a mixture of toluene and n-heptane in the presence of anhydrous ZnCl2 as a catalyst for 15-30 hours. The progress of the reaction is monitored by TLC. After completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure. The residue is then purified by column chromatography on silica gel to afford the desired spiro[5.5]undecane-1,5,9-trione.

Microwave-Assisted Synthesis of 7,11-bis(4-fluorophenyl)-3,3-dimethylspiro[5.5]undecane-1,5,9-trione[10]

• In a microwave flask, combine dimedone (1 mmol) and (1E,4E)-1,5-bis(4-fluorophenyl)penta-1,4-dien-3-one (1 mmol).

• Add CH2Cl2 (5 mL) and triethylamine (1.25 mmol).

• Heat the reaction mixture under microwave irradiation (200 W, 40 °C) for 15 minutes.

• Monitor the reaction progress using TLC.

• After completion, pour the reaction mixture into 10 mL of cold water and extract with chloroform (3 x 20 mL).

• Dry the combined organic extracts with MgSO4, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography.

Representative Protocol for Organocatalytic Asymmetric Synthesis

A solution of the 3-pyrrolyloxindole (0.1 mmol) and the 1,3-nitroenyne (0.12 mmol) in an appropriate solvent (e.g., toluene, 1.0 mL) is treated with a chiral bifunctional squaramide catalyst (10 mol%).[12] The reaction mixture is stirred at room temperature for the time indicated by TLC analysis. Upon completion, the solvent is evaporated, and the residue is purified by flash column chromatography on silica gel to yield the enantioenriched polycyclic aza-spirooxindole.

Conclusion and Future Outlook

The synthesis of spiro[5.5]undecane systems has evolved significantly from classical methods to modern, highly efficient, and stereoselective strategies. While traditional methods like the Robinson annulation and Dieckmann condensation remain valuable for their robustness in certain applications, they are often superseded by modern techniques in the context of complex molecule synthesis and drug discovery.

Lewis acid-catalyzed and microwave-assisted methods offer significant advantages in terms of efficiency, yield, and milder reaction conditions. They are particularly well-suited for the rapid generation of libraries of spiro[5.5]undecane derivatives for biological screening.

Organocatalytic asymmetric domino reactions represent the state-of-the-art in this field, providing unparalleled control over the stereochemical outcome of the reaction. This level of precision is crucial for the synthesis of single-enantiomer drug candidates, where the biological activity often resides in only one of the enantiomers.

For researchers and drug development professionals, the choice of synthetic methodology will depend on the specific goals of their project. For rapid library synthesis where stereochemistry is not the primary concern, microwave-assisted and Lewis acid-catalyzed methods are excellent choices. However, for the synthesis of complex, stereochemically defined targets, such as natural products or chiral drug candidates, organocatalytic asymmetric methods are undoubtedly the superior approach. The continued development of novel catalysts and cascade reactions will undoubtedly lead to even more powerful and efficient strategies for the construction of these important spirocyclic scaffolds.

References

• Ahmed, M. G., Romman, U. K. R., Akhter, K., Islam, M. M., Hossain, M. M., & Halim, M. E. (2012). A Convenient Synthesis of Substituted Spiro[5.5]Undecanes Using Lewis Acid Catalysts. Dhaka University Journal of Science, 60(1), 121-124. [Link]

• Burgaz, E. V., & Kunter, I. (2024). Synthesis and Anti-Cancer Activity of New Spiro[5.5]undecane Compound by Efficient Microwave Reaction. EMUJPharmSci, 7(3), 80-89. [Link]

• Ahmed, M. G., Ahmed, S. A., Romman, U. K. R., Akhter, K., & Halim, M. E. (2011). A one-pot synthesis of 7,11-diaryl-2,4-diazaspiro[16][16]undecane-3-oxo (or thioxo)-1,5,9-triones. Bangladesh Chemical Society, 24(2), 135-141. [Link]

• Robinson, R. (1935). Experiments on the synthesis of substances related to the sterols. Part II. A new general method for the synthesis of substituted cyclohexenones. Journal of the Chemical Society (Resumed), 1285-1288.
• Dieckmann, W. (1894). Zur Kenntniss der Ringbildung aus Kohlenstoffketten. Berichte der deutschen chemischen Gesellschaft, 27(1), 102-103.

• Ahmed, M. G., Romman, U. K. R., Akhter, K., Islam, M. M., Hossain, M. M., & Halim, M. E. (2012). A Convenient Synthesis of Substituted Spiro[5.5]Undecanes Using Lewis Acid Catalysts. Dhaka University Journal of Science, 60(1), 121-124. [Link]

• Green Synthesis of Spiro Compounds with Potential Anticancer Activity through Knoevenagel/Michael/Cyclization Multicomponent Domino Reactions Organocatalyzed by Ionic Liquid and Microwave-Assisted. (2022). Molecules, 27(22), 8051. [Link]

• Ferreira, R. J., & Afonso, C. A. (2017). Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds. Beilstein Journal of Organic Chemistry, 13, 1789-1815. [Link]

• Substrate scope of the asymmetric cascade reaction. Reaction conditions. (n.d.). In ResearchGate. Retrieved February 17, 2026, from [Link]

• Preparation of 1,5-Dioxaspiro[5.5]undecan-3-one. (2016). Organic Syntheses, 93, 210-227. [Link]

• The Robinson Annulation. (2018, December 10). In Master Organic Chemistry. Retrieved February 17, 2026, from [Link]

• Robinson Annulation. (n.d.). In Organic Chemistry Portal. Retrieved February 17, 2026, from [Link]

• The Dieckmann Condensation. (1967). Organic Reactions, 15, 1-203.

• Robinson Annulation. (n.d.). In J&K Scientific LLC. Retrieved February 17, 2026, from [Link]

• Advances in organocatalytic asymmetric synthesis: Mechanistic insights, applications, and sustainable perspectives. (2025). International Journal of Chemical and Biological Sciences. [Link]

• Wang, Y., et al. (2021). Organocatalytic Asymmetric Synthesis of Aza-Spirooxindoles via Michael/Friedel-Crafts Cascade Reaction of 1,3-Nitroenynes and 3-Pyrrolyloxindoles. Organic Letters, 23(6), 2273-2278. [Link]

• Gil-Ordóñez, M., et al. (2023). Organocatalytic asymmetric synthesis of oxazolidino spiropyrazolinones via N,O-acetalization/aza Michael addition domino reaction between N-Boc pyrazolinone ketimines and γ-hydroxyenones. Organic & Biomolecular Chemistry, 21, 2361-2371. [Link]

• Kumar, A., et al. (2015). Design, synthesis and biological evaluation of optically pure functionalized spiro[16][16]undecane-1,5,9-triones as HIV-1 inhibitors. Organic & Biomolecular Chemistry, 13, 10394-10403. [Link]

• Wang, X., et al. (2018). Organocatalytic Asymmetric Synthesis of Spiro-Bridged and Spiro-Fused Heterocyclic Compounds Containing Chromane, Indole, and Oxindole Moieties. Organic Letters, 20(21), 6682-6686. [Link]

• Organocatalysis and Beyond: Activating Reactions with Two Catalytic Species. (2019). Catalysts, 9(11), 937. [Link]

• Gil-Ordóñez, M., et al. (2023). Organocatalytic asymmetric synthesis of oxazolidino spiropyrazolinones via N,O-acetalization/aza Michael addition domino reaction between N-Boc pyrazolinone ketimines and γ-hydroxyenones. Organic & Biomolecular Chemistry, 21, 2361-2371. [Link]

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Safety & Regulatory Compliance

9,9-Dimethyl-1-oxa-4-azaspiro[5.5]undecane: Proper Disposal Procedures

Core Directive: The "Why" Before the "How"

Disposal of spirocyclic scaffolds like 9,9-Dimethyl-1-oxa-4-azaspiro[5.5]undecane requires more than simple waste bin segregation. This molecule contains two distinct functional domains: a secondary amine (piperidine-like) and a cyclic ether (tetrahydropyran-like).

The Safety Criticality:

• Amine Basicity: The 4-aza position is basic. If inadvertently mixed with strong acid waste (e.g., Nitric Acid, Sulfuric Acid), it can generate immediate, violent exotherms or toxic nitramine byproducts.

• Ether Peroxidation: While spiro-ethers are sterically robust, the ether linkage poses a theoretical long-term peroxide risk if the waste container is stored improperly or allowed to dry out over extended periods.

• Pharmaceutical Potency: As a scaffold often used in analgesic and GPCR-ligand research, trace residues must be treated as potentially bioactive, necessitating incineration rather than drain disposal.

Chemical Profile & Hazard Identification

Before handling, verify the physical state and concentration. The following data assumes the free base form.

Property	Specification	Disposal Implication
Molecular Formula	C₁₁H₂₁NO	Organic waste stream (High BTU value).
Functional Groups	2° Amine, Ether	Incompatible with: Acids, Oxidizers, Acid Chlorides, Anhydrides.
Acidity/Basicity	Basic (pKa ~9-10 est.)	Must be segregated from acidic waste streams to prevent heat generation.
Flammability	Combustible Liquid/Solid	Classify as D001 (Ignitable) if flash point <60°C (solvent dependent).
Toxicity	Irritant (Skin/Eye/Resp)	Do not dispose of via sanitary sewer.

Critical Alert: If this compound is in solution with halogenated solvents (DCM, Chloroform), the solvent dictates the primary waste stream, but the chemical compatibility (amine-acid reaction) remains the primary safety concern.

Pre-Disposal Stabilization & Segregation

This protocol relies on a Self-Validating System : you must verify the pH and solvent composition before selecting the waste stream.

Step 1: Quenching (Reaction Mixtures Only)

If the compound is part of a reaction mixture containing reactive reagents (e.g., LAH, acid chlorides):

• Cool the mixture to 0°C.

• Quench carefully with the appropriate agent (e.g., Fieser workup for aluminum hydrides or saturated NaHCO₃ for acidic byproducts).

• Verify pH is between 6 and 9 before transferring to waste containers.

Step 2: Stream Selection

Segregate the waste based on the following logic. Do not commingle with "General Acid Waste."

• Stream A: Halogenated Organic Waste

  • Use when: Dissolved in Dichloromethane (DCM), Chloroform, or Dichloroethane.

  • Container: HDPE or Amber Glass.

  • Labeling: "Halogenated Solvent Waste + Organic Base (Trace)."

• Stream B: Non-Halogenated Organic Waste

  • Use when: Dissolved in Methanol, Ethyl Acetate, DMSO, or pure liquid form.

  • Container: HDPE or Steel Safety Can.

  • Labeling: "Non-Halogenated Organic Waste - Basic."

• Stream C: Solid Waste (Pure Substance)

  • Use when: Disposing of expired pure solids, filter cakes, or contaminated PPE.

  • Packaging: Double-bag in 6-mil polyethylene bags or seal in a screw-top jar.

  • Labeling: "Hazardous Solid Waste - Toxic/Irritant."

The Disposal Workflow (Visualized)

The following diagram illustrates the decision logic for disposing of 9,9-Dimethyl-1-oxa-4-azaspiro[5.5]undecane.

Caption: Decision matrix for segregating spirocyclic amine waste. Note the critical pH check to prevent acid-base exotherms in the solvent waste stream.

Regulatory Compliance & Documentation

To ensure compliance with EPA (RCRA) and local regulations, apply the following classifications.

RCRA Waste Codes[1][2][3]

• D001 (Ignitable): If the waste mixture has a flash point < 60°C (140°F).[1]

• D002 (Corrosive): If the waste is aqueous and pH > 12.5 (unlikely for this organic intermediate, but possible in workups).

• Listed Wastes: While this specific CAS is not typically P-listed or U-listed by name, it should be treated as a commercial chemical product which, if discarded pure, may require designation as hazardous waste based on toxicity characteristics [1].[2]

Labeling Requirements

Every container must include:

• Full Chemical Name: Do not use abbreviations like "Spiro-amine." Write "9,9-Dimethyl-1-oxa-4-azaspiro[5.5]undecane."

• Hazard Pictograms: GHS Corrosive (if concentrated) and Exclamation Mark (Irritant).

Controlled Substance Note

While this specific molecule is a building block, spiro-piperidines are structural motifs in certain controlled substances (e.g., opioids). Always maintain a "Chain of Custody" log for disposal to satisfy potential DEA or internal diversion audits [2].

References

• U.S. Environmental Protection Agency. (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. EPA.gov. [Link]

• Drug Enforcement Administration. (2024). Lists of Scheduling Actions and Controlled Substances. Deadiversion.usdoj.gov. [Link]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 23356342, 1-oxa-4-azaspiro[5.5]undecane. PubChem. [Link]

Sources

• 1. epa.gov [epa.gov]
• 2. mlienvironmental.com [mlienvironmental.com]